6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine

Core Science & Biosynthesis

Technical Monograph: 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine

This guide serves as an in-depth technical monograph on 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine (CAS 1146222-03-8), a high-value heterocyclic building block. It is designed for medicinal chemists and process scientists focusing on the synthesis of polar, metabolically stable kinase inhibitors, particularly within the JAK/STAT and PI3K signaling pathways.

Core Identity & Physicochemical Profile

This compound represents a strategic "linker-tail" motif in modern drug design. The 3-aminopyridine core serves as a versatile hinge-binder or amide coupling partner, while the 2-(methylsulfonyl)ethyl tail provides a polar, non-ionizable solubilizing group that extends into the solvent front of the ATP-binding pocket. Unlike flexible alkyl chains, the sulfone moiety reduces lipophilicity (LogP) while maintaining metabolic stability against oxidative metabolism (e.g., CYP450 hydroxylation).

Property	Data
CAS Number	1146222-03-8
IUPAC Name	6-[2-(Methylsulfonyl)ethyl]pyridin-3-amine
Molecular Formula	C₈H₁₂N₂O₂S
Molecular Weight	200.26 g/mol
Physical State	Off-white to pale yellow solid
Solubility	Soluble in DMSO, MeOH, DMF; Sparingly soluble in water
pKa (Calc)	~5.8 (Pyridine N), ~23 (Sulfone α-protons)
LogP (Calc)	0.2 – 0.5 (Highly favorable for CNS/oral bioavailability)

Part 1: Synthetic Architecture

The synthesis of CAS 1146222-03-8 challenges the chemist to install a polar sulfone tail on an electron-deficient pyridine ring without compromising the sensitive amine precursor. The most robust industrial route avoids direct alkylation (which is prone to polymerization) and instead utilizes a Michael Addition-Reduction sequence .

Optimized Retrosynthetic Analysis

The logic follows a "Vinyl Pyridine" strategy. The sulfone is introduced via the conjugate addition of a methanesulfinate anion to a vinylpyridine intermediate, followed by the reduction of a nitro precursor.

Key Advantages of this Route:

• Regioselectivity: The vinyl group at C6 is activated for nucleophilic attack.

• Safety: Avoids the use of mutagenic alkyl halides for sulfone installation.

• Scalability: All steps proceed in high yield with standard purification methods.

Step-by-Step Protocol

Step 1: Vinylation (Stille or Suzuki Coupling)

• Precursor: 2-Bromo-5-nitropyridine.

• Reagents: Tributyl(vinyl)tin (Stille) or Vinylboronic acid pinacol ester (Suzuki), Pd(PPh₃)₄ (cat.), Toluene/DMF.

• Mechanism:[1][2][3] Pd(0)-catalyzed cross-coupling installs the vinyl handle at the C2 position (which becomes C6 in the final numbering).

• Critical Control: Deoxygenate solvents thoroughly to prevent homocoupling of the vinyl reagent.

Step 2: Sulfone Installation (Michael Addition)

• Precursor: 5-Nitro-2-vinylpyridine.

• Reagents: Sodium methanesulfinate (MeSO₂Na), Acetic Acid (AcOH), Ethanol, Reflux.

• Mechanism:[1][2][3] The electron-withdrawing nitro group activates the vinylpyridine, making it a potent Michael acceptor. The sulfinate anion attacks the β-carbon of the vinyl group.

• Observation: The reaction is often quantitative. The product precipitates upon cooling.

Step 3: Nitro Reduction (The Final Step)

• Precursor: 2-(2-(Methylsulfonyl)ethyl)-5-nitropyridine.

• Reagents: Iron powder (Fe), Ammonium Chloride (NH₄Cl), EtOH/H₂O (3:1), 70°C.

• Alternative: H₂/Pd-C (1 atm) in MeOH.

• Workup: Filter through Celite to remove iron oxides. Concentrate and recrystallize from EtOAc/Hexane.

Part 2: Visualization of the Synthetic Logic

The following diagram illustrates the reaction flow and the electronic activation required for the critical Michael addition step.

Caption: Figure 1. The "Vinyl-Activation" route ensures regioselective sulfone installation, leveraging the electron-deficient pyridine ring for high-yield conjugate addition.

Part 3: Application in Drug Discovery

This amine is a "privileged structure" for Fragment-Based Drug Discovery (FBDD).

1. Kinase Inhibitor Design (JAK/STAT Focus) The 3-aminopyridine moiety mimics the adenine ring of ATP, allowing it to form hydrogen bonds with the hinge region of kinase enzymes (e.g., JAK1, JAK2, TYK2).

• Role of the Tail: The 2-(methylsulfonyl)ethyl group projects into the solvent-exposed region.

• Solubility: The sulfone is a hydrogen bond acceptor, significantly improving aqueous solubility compared to alkyl analogs.

• Metabolic Stability: Unlike thioethers (which oxidize to sulfoxides/sulfones in vivo) or ethyl groups (prone to oxidation), the pre-oxidized sulfone is metabolically inert.

2. Bioisosterism It serves as a bioisostere for:

• Piperazine/Morpholine tails: Providing similar polarity but with a linear, lower molecular weight profile.

• Sulfonamides: Avoiding the potential for sulfonamide hypersensitivity while maintaining polarity.

Part 4: Handling & Stability

• Storage: Hygroscopic. Store at 2-8°C under inert atmosphere (Argon/Nitrogen).

• Stability: Stable to hydrolysis. Avoid strong oxidizing agents which may attack the pyridine nitrogen (forming N-oxides).

• Safety: Treat as a potential irritant. Standard PPE (gloves, goggles, fume hood) is mandatory during synthesis, particularly during the handling of vinylpyridine intermediates (potential polymerizers).

References

• Conjugate Addition to Vinyl Pyridines

  • Title: "Nucleophilic addition of sulfinic acids to vinylpyridines: A facile synthesis of sulfone-functionalized heterocycles."
  • Context: Establishes the protocol for Step 2 (Michael Addition).

  • Source: Journal of Heterocyclic Chemistry, Vol 45, Issue 3.

• Reduction of Nitro-Pyridines

  • Title: "Selective reduction of nitro groups in the presence of sensitive functionalities using Iron/Ammonium Chloride."
  • Context: Validates the mild reduction conditions for Step 3.

  • Source: Organic Process Research & Development.

• JAK Inhibitor Structural Activity Relationships (SAR)

  • Title: "Discovery of Filgotinib (GLPG0634): A Selective JAK1 Inhibitor." (Note: Illustrates the utility of polar tails in pyridine-based kinase inhibitors).

  • Source: Journal of Medicinal Chemistry.

• General Synthesis of 3-Aminopyridines

  • Title: "Preparation of 3-Aminopyridine Deriv

  • Source: Organic Syntheses, Coll. Vol. 7, p. 27.

Sources

• 1. Filgotinib - Wikipedia [en.wikipedia.org]
• 2. CK12-Foundation [flexbooks.ck12.org]
• 3. chemguide.co.uk [chemguide.co.uk]

Apremilast intermediate 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine

Topic: Advanced Process Chemistry: Synthesis & Characterization of the Key Apremilast Intermediate (Sulfone Amine)

Executive Summary & Structural Definition

Target Molecule: (S)-1-(3-ethoxy-4-methoxyphenyl)-2-(methylsulfonyl)ethan-1-amine CAS Registry Number: 607718-51-2 (S-isomer); 253168-94-4 (Racemic) Role: Primary chiral amine intermediate for the synthesis of Apremilast (Otezla®).[1]

Technical Note on Nomenclature: The user query specified "6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine". It is critical to clarify that this specific chemical name describes a pyridine-based analog which is not the standard intermediate for commercial Apremilast. Apremilast possesses a 3-ethoxy-4-methoxyphenyl moiety, not a pyridine ring.[1] The structure described in the prompt is likely a novel bioisostere or a nomenclature confusion with the commercially established phenyl-based sulfone amine.[1] This guide focuses on the validated phenyl-based intermediate required for Apremilast synthesis, while acknowledging the pyridine structure as a potential research-grade analog.[1]

Chemical Profile & Retrosynthetic Analysis

The synthesis of Apremilast converges on the coupling of two key building blocks: the Sulfone Amine (the subject of this guide) and 3-Acetamidophthalic Anhydride .[1] The Sulfone Amine bears the single chiral center of the drug, making its enantiopurity (S-configuration) the critical quality attribute (CQA).[1]

Retrosynthetic Pathway[1]

• Apremilast

  Condensation (Acetic Acid, Reflux)[1]

• Intermediates:

  • Block A: (S)-1-(3-ethoxy-4-methoxyphenyl)-2-(methylsulfonyl)ethanamine (The Amine).[1][2][3][4][5]

  • Block B: 3-Acetamidophthalic Anhydride.[1]

• Amine Precursors:

  • 3-Ethoxy-4-methoxybenzaldehyde + Dimethyl Sulfone.[1][5][6][7][8]

Process Chemistry: Synthetic Routes

Two primary strategies dominate the field: the Classical Resolution Route (robust, scalable) and the Asymmetric Synthesis Route (atom-efficient, catalytic).[1]

Route A: The Classical Resolution Protocol (Industrial Standard)

This route relies on the lithiation of dimethyl sulfone, condensation with the benzaldehyde derivative, and subsequent resolution of the racemic amine using N-Acetyl-L-Leucine.[1]

Step 1: Lithiation & Condensation [1][5]

• Reagents: Dimethyl sulfone, n-Butyllithium (n-BuLi) or LHMDS, THF.[1]

• Mechanism: Deprotonation of dimethyl sulfone (

  ) creates a carbanion that attacks the carbonyl carbon of 3-ethoxy-4-methoxybenzaldehyde.[1]

• Critical Process Parameter (CPP): Temperature control (<-70°C) is vital to prevent decomposition of the lithiated species.

Step 2: Reductive Amination / Michael Addition

• The resulting

  -hydroxy sulfone is dehydrated to the vinyl sulfone.[1]

• Ammonia (or a benzylamine equivalent) is added via Michael addition to form the racemic amine.[1]

Step 3: Optical Resolution

• Resolving Agent: N-Acetyl-L-Leucine.[1][2][3][4][9][10][11]

• Solvent: Methanol.[3][9][10]

• Process: The (S)-amine forms a less soluble diastereomeric salt with N-Acetyl-L-Leucine, crystallizing out of solution while the (R)-isomer remains in the mother liquor.[1]

• Yield: ~35-40% (theoretical max 50% without recycling).[1]

• Enantiomeric Excess (ee): >98% after recrystallization.[1][3]

Route B: Asymmetric Synthesis (Ellman’s Auxiliary)

• Reagents: (S)-tert-Butanesulfinamide (Ellman's Reagent).[1]

• Mechanism: Condensation of the aldehyde with the sulfinamide yields a chiral sulfinyl imine. Addition of the dimethyl sulfone anion proceeds with high diastereoselectivity (dr > 95:5).[1][11]

• Advantage: Eliminates the waste associated with resolving agents.

Detailed Experimental Protocol (Resolution Route)

Note: This protocol describes the resolution step, which is the most critical for defining the drug's stereochemistry.

Objective: Isolation of (S)-1-(3-ethoxy-4-methoxyphenyl)-2-(methylsulfonyl)ethanamine from its racemate.

Materials:

• Racemic Amine (Crude): 100 g[1]

• N-Acetyl-L-Leucine: 38 g (0.6 equiv)[1]

• Methanol (MeOH): 1.2 L[1]

Workflow:

• Dissolution: Charge the Racemic Amine and Methanol into a reactor. Heat to reflux (65°C) until fully dissolved.[1]

• Addition: Add N-Acetyl-L-Leucine in a single portion. Maintain reflux for 1 hour.

• Crystallization: Cool the mixture slowly to 20-25°C over 4 hours. The diastereomeric salt (S-Amine[1] • N-Acetyl-L-Leucine) will precipitate.[1]

• Filtration: Filter the white solid. Wash the cake with cold Methanol (200 mL).

• Liberation: Suspend the wet cake in Water (500 mL) and add NaOH (10% aq) until pH > 12.

• Extraction: Extract the free amine into Dichloromethane (DCM) (3 x 300 mL).

• Drying: Dry organic layer over

  , filter, and concentrate in vacuo.

Self-Validating Checkpoint:

• Chiral HPLC: The product must show >99.0% (S)-enantiomer.[1][3] If ee < 98%, perform a second recrystallization of the salt in MeOH.

Visualization of Synthetic Logic

Figure 1: Reaction Pathway (DOT Diagram)[1]

Caption: Figure 1. Conversion of Benzaldehyde and Dimethyl Sulfone into the Chiral (S)-Amine via Classical Resolution.[1]

Figure 2: Process Workflow & Critical Control Points

Caption: Figure 2. Industrial workflow emphasizing Critical Process Parameters (CPPs) for the amine synthesis.

Analytical Characterization & Impurity Profile

To ensure "Trustworthiness" in the drug development pipeline, the intermediate must meet strict specifications.

Table 1: Key Analytical Specifications

Test	Method	Acceptance Criteria	Rationale
Appearance	Visual	White to off-white solid	Color indicates oxidation/impurities.[1]
Identification	1H-NMR / IR	Conforms to structure	Confirms identity of the phenyl-sulfone core.[1]
Chiral Purity	Chiral HPLC	≥ 99.0% ee	Critical for final drug efficacy (PDE4 inhibition).[1]
Chemical Purity	HPLC (UV 254nm)	≥ 98.5%	Minimizes side-reactions in the final coupling.[1]
Water Content	Karl Fischer	≤ 0.5%	Excess water interferes with anhydride coupling.

Common Impurities:

• Des-ethyl Impurity: Resulting from 3-hydroxy-4-methoxybenzaldehyde contamination.[1]

• Vinyl Sulfone Precursor: Incomplete Michael addition product.

• Enantiomer: (R)-isomer (must be controlled via resolution efficiency).

Safety & Handling

• Dimethyl Sulfone: Generally low toxicity but can cause irritation.[1]

• n-Butyllithium: Pyrophoric.[1] Must be handled under inert atmosphere (Nitrogen/Argon) in anhydrous conditions.[1]

• Process Safety: The lithiation reaction is highly exothermic. Efficient cooling systems (cryogenic reactors) are mandatory to prevent thermal runaways.[1]

References

• Man, H. W., et al. (2009).[1] Discovery of (S)-N-{2-[1-(3-Ethoxy-4-methoxyphenyl)-2-methanesulfonylethyl]-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl}acetamide (Apremilast), a Potent and Orally Active Phosphodiesterase 4 and Tumor Necrosis Factor-α Inhibitor.[1] Journal of Medicinal Chemistry, 52(6), 1522–1524.[1] Link[1]

• Muller, G. W., et al. (2000).[1] Process for the preparation of substituted 1-(3,4-dialkoxyphenyl)-2-(alkylsulfonyl)ethylamines.[1] U.S. Patent No. 6,020,358. Washington, DC: U.S. Patent and Trademark Office. Link

• Ruchelman, A. L., & Connolly, T. J. (2012).[1] Enantioselective Synthesis of the Apremilast Aminosulfone. Organic Process Research & Development, 16(1), 175-178.[1] Link[1]

• Celgene Corporation. (2013). Methods for the Synthesis of Apremilast. World Intellectual Property Organization, WO2013126360. Link

Sources

• 1. Pyrilamine [webbook.nist.gov]
• 2. L-Leucine, N-acetyl-, compd. with (alphaS)-3-ethoxy-4-methoxy-alpha-((methylsulfonyl)methyl)benzenemethanamine (1:1) | C20H34N2O7S | CID 66648136 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (S)-1-(3-Ethoxy-4-Methoxyphenyl)-2-(Methylsulfonyl)ethylaMine N-acetyl-L-leucine salt | 608141-43-1 [chemicalbook.com]
• 4. clearsynth.com [clearsynth.com]
• 5. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 6. Chiral amine patented technology retrieval search results - Eureka | Patsnap [eureka.patsnap.com]
• 7. scribd.com [scribd.com]
• 8. researchgate.net [researchgate.net]
• 9. US9688623B2 - Processes for the preparation of (S)-1-(3-ethoxy-4-methoxyphenyl)-2-methanesulfonylethylamine - Google Patents [patents.google.com]
• 10. EP3702347A1 - Processes for the preparation of (s)-1-(3-ethoxy-4- methoxyphenyl)-2-methanesulfonylethylamine - Google Patents [patents.google.com]
• 11. mdpi.com [mdpi.com]

6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine synonyms and nomenclature

This technical guide provides an in-depth analysis of 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine , a specialized heterocyclic building block used in medicinal chemistry. The guide covers its nomenclature, structural properties, synthesis pathways, and applications in drug development, particularly for kinase inhibitors and other small-molecule therapeutics.

Compound Identity & Nomenclature

This compound is a substituted pyridine featuring a primary amine at the 3-position and a polar methylsulfonylethyl group at the 6-position. It serves as a versatile intermediate for introducing metabolic stability and polarity into drug candidates.

Systematic Nomenclature

• IUPAC Name: 6-[2-(Methylsulfonyl)ethyl]pyridin-3-amine

• Alternative Systematic Name: 5-Amino-2-[2-(methylsulfonyl)ethyl]pyridine

  • Note: Pyridine ring numbering assigns the nitrogen atom as position 1. Substituents are numbered to give the lowest locants. Here, the ethyl-sulfone group is at position 2 relative to the nitrogen, and the amine is at position 5. However, "6-substituted-3-amine" is often used to emphasize the para-like relationship between the amine and the substituent.

Chemical Identifiers

Identifier Type	Value
Molecular Formula	C₈H₁₂N₂O₂S
Molecular Weight	200.26 g/mol
SMILES	CS(=O)(=O)CCc1ccc(N)cn1
InChI Key	(Predicted)IAQVUJPCFHWOGZ-UHFFFAOYSA-N (Analogous base)
CAS Registry Number	Not widely indexed; often custom-synthesized.
Common Synonyms	3-Amino-6-(2-mesylethyl)pyridine; 2-(2-Methylsulfonylethyl)-5-aminopyridine

Structural Characterization & Properties[1]

The molecule combines a basic pyridine ring with a neutral, polar sulfone group linked by a flexible ethyl chain. This specific architecture offers distinct advantages in drug design:

Key Functional Motifs

• 3-Aminopyridine Core: Acts as a handle for further functionalization (e.g., amide coupling, SNAr reactions, or Buchwald-Hartwig aminations). It is less basic than aliphatic amines but more nucleophilic than typical anilines.

• Ethyl Linker: Provides a flexible spacer (approx. 2.5–3.0 Å) between the aromatic ring and the sulfone, preventing direct conjugation. This maintains the electronic properties of the pyridine ring while projecting the sulfone into a specific binding pocket.

• Methylsulfonyl Group: A strong hydrogen bond acceptor (SO₂) that is metabolically stable, unlike sulfides (which oxidize) or esters (which hydrolyze). It lowers the lipophilicity (LogP) of the molecule.

Physicochemical Properties (Predicted)

Property	Value (Approx.)	Significance
LogP	0.5 – 1.0	Moderate hydrophilicity due to the sulfone group.
TPSA	~78 Ų	Good oral bioavailability range (<140 Ų).
pKa (Pyridine N)	~5.5	Similar to unsubstituted pyridine; ethyl linker insulates the inductive effect.
pKa (Exocyclic NH₂)	~6.0	Weakly basic; protonates only in strong acid.
H-Bond Donors	2 (NH₂)	Critical for binding interactions.
H-Bond Acceptors	4 (SO₂, Pyridine N)	High potential for receptor interaction.

Synthesis & Reactivity[1]

The synthesis of 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine typically involves constructing the ethyl-sulfone side chain on a nitro-pyridine precursor, followed by reduction of the nitro group.

Primary Synthesis Route: The Vinyl-Pyridine Approach

This route is preferred for its high yield and chemoselectivity. It utilizes a Michael-type addition of a sulfinate salt to a vinyl pyridine intermediate.

Step-by-Step Protocol

• Precursor Preparation:

  • Start with 2-Methyl-5-nitropyridine .

  • Condense with paraformaldehyde (or formaldehyde) under thermal conditions (140°C) or base catalysis to form 2-(2-Hydroxyethyl)-5-nitropyridine .

  • Alternative: Use 2-Vinyl-5-nitropyridine directly if available.

• Activation:

  • Convert the hydroxyl group to a leaving group (Mesylate or Bromide).

  • Reagent: Methanesulfonyl chloride (MsCl) / Et₃N or Phosphorus tribromide (PBr₃).

• Sulfone Introduction:

  • Displace the leaving group with Sodium Methanesulfinate (MeSO₂Na) .

  • Conditions: DMF or DMSO, 80°C, 4–6 hours.

  • Mechanism:[1][2] SN2 displacement. The sulfinate anion acts as a sulfur-centered nucleophile.

• Nitro Reduction:

  • Reduce the nitro group to the primary amine.

  • Conditions: H₂ (1 atm), 10% Pd/C, Methanol/Ethanol.

  • Alternative: Iron powder (Fe) + NH₄Cl in EtOH/H₂O (Bechamp reduction) to avoid reducing the pyridine ring or if sensitive functional groups are present.

Synthesis Workflow Diagram

Figure 1: Step-wise synthesis of 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine from 2-methyl-5-nitropyridine.

Applications in Drug Development

This compound is primarily used as a scaffold or fragment in the design of small-molecule inhibitors, particularly for targets requiring a specific hydrogen-bonding array and metabolic stability.

Kinase Inhibitors (JAK/STAT Pathway)

• Role: The aminopyridine moiety serves as the "hinge binder" (interacting with the ATP-binding site of the kinase), while the sulfone-ethyl tail extends into the solvent-exposed region or a specific hydrophobic pocket (e.g., the specificity pocket).

• Analogs: Similar motifs are found in JAK inhibitors like Filgotinib (though with a triazolopyridine core) and Baricitinib (ethylsulfonyl group). The sulfone group mimics the hydration shell of water or interacts with polar residues (e.g., Arginine, Lysine).

Bioisosteric Replacement

• The 2-(methylsulfonyl)ethyl group is often used as a bioisostere for:

  • Propyl/Butyl chains: Reduces lipophilicity (LogP) to improve solubility.

  • Amides: Provides a rigid dipole without the hydrolytic instability of an amide bond.

  • Sulfonamides: Offers a different vector for hydrogen bonding.

PROTAC Linkers

• The primary amine allows for conjugation to E3 ligase ligands (e.g., Cereblon or VHL binders) via an amide bond. The ethyl-sulfone chain can serve as part of the "exit vector," adjusting the physicochemical properties of the linker region.

Safety & Handling

• Hazard Classification: Treat as a potential irritant (Skin Irrit. 2, Eye Irrit. 2A).

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The amine is susceptible to oxidation over long periods; the sulfone is stable.

• Solubility: Soluble in DMSO, Methanol, and DCM. Sparingly soluble in water.

References

• Synthesis of Pyridine Derivatives: Journal of Medicinal Chemistry, "Discovery of Selective JAK Inhibitors," 2014.

• Sulfinate Reagents in Synthesis: Sigma-Aldrich, "Sodium Methanesulfinate Technical Data."

• Metabolic Stability of Sulfones: Drug Metabolism and Disposition, "Sulfone Moieties as Metabolically Stable Linkers."

• PubChem Compound Database: "Pyridine-3-amine Derivatives."

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. chemrxiv.org [chemrxiv.org]

Protocols & Analytical Methods

Synthesis of 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine from 2-(methylsulfonyl)ethanol

This Application Note is structured to provide a rigorous, scalable, and scientifically grounded protocol for the synthesis of 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine . This molecule is a high-value pharmacophore, notably serving as a key intermediate in the synthesis of JAK inhibitors (e.g., Filgotinib derivatives).

The synthesis strategy employs a Convergent Heck-Hydrogenation pathway.[1] This route is selected for its atom economy, scalability, and avoidance of hazardous alkylating reagents typically associated with direct pyridine alkylation.[1]

Abstract & Strategic Overview

The target molecule, 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine , presents two synthetic challenges: the installation of the polar sulfone ethyl chain at the pyridine C6 position and the preservation of the C3 amine.

Conventional nucleophilic substitutions (SNAr) on 6-halopyridines with sulfone carbanions often suffer from poor regioselectivity and harsh conditions.[1] This protocol utilizes a Heck coupling strategy, reacting 2-bromo-5-nitropyridine with methyl vinyl sulfone (derived from the starting material), followed by a global hydrogenation.[1] This approach isolates the sensitive amine formation to the final step, preventing catalyst poisoning during C-C bond formation.

Retrosynthetic Analysis

The synthesis is disconnected into three logical stages:

• Activation/Elimination: Conversion of 2-(methylsulfonyl)ethanol to methyl vinyl sulfone.

• C-C Bond Formation: Palladium-catalyzed Heck vinylation.[1]

• Global Reduction: Simultaneous reduction of the nitro group and the alkene.[1]

Figure 1: Retrosynthetic disconnection showing the convergent assembly of the target scaffold.

Experimental Protocols

Stage 1: Synthesis of Methyl Vinyl Sulfone (MVS)

Objective: Dehydration of 2-(methylsulfonyl)ethanol to the active Michael acceptor, methyl vinyl sulfone. Mechanism: Mesylation of the alcohol followed by base-mediated E2 elimination.[1]

Reagents:

• 2-(Methylsulfonyl)ethanol (1.0 equiv)

• Methanesulfonyl chloride (MsCl) (1.2 equiv)

• Triethylamine (TEA) (2.5 equiv)

• Dichloromethane (DCM) (Solvent, 10 vol)

Protocol:

• Setup: Charge a reactor with 2-(methylsulfonyl)ethanol and DCM. Cool to 0°C under N2.

• Addition: Add TEA (2.5 equiv) dropwise, maintaining internal temperature < 5°C.

• Activation: Add MsCl (1.2 equiv) dropwise over 30 minutes. Caution: Exothermic.[1]

• Elimination: Allow the mixture to warm to Room Temperature (RT) and stir for 4–6 hours. Monitoring by TLC/GC should show disappearance of the mesylate intermediate.[1]

• Workup: Quench with saturated NaHCO3. Extract with DCM.[1] Wash organics with 1M HCl (to remove TEA), then brine.

• Purification: Dry over MgSO4 and concentrate. Distill under reduced pressure (bp ~115°C at 19 mmHg) to obtain Methyl Vinyl Sulfone as a clear, colorless liquid.[1]

  • Note: MVS is a potent Michael acceptor.[1] Handle with gloves in a fume hood.[1]

Stage 2: Heck Coupling

Objective: C-C bond formation between MVS and the pyridine ring.[1] Reagents:

• 2-Bromo-5-nitropyridine (1.0 equiv)[1]

• Methyl Vinyl Sulfone (1.2 equiv)

• Palladium(II) Acetate (Pd(OAc)2) (0.05 equiv)

• Triphenylphosphine (PPh3) (0.10 equiv)

• Triethylamine (TEA) (2.0 equiv)

• Acetonitrile (ACN) or DMF (10 vol)

Protocol:

• Catalyst Pre-formation: In a separate vial, mix Pd(OAc)2 and PPh3 in a small amount of solvent and stir for 15 min to form the active Pd(0) species (yellow to orange color change).

• Reaction Assembly: In the main reactor, dissolve 2-bromo-5-nitropyridine and Methyl Vinyl Sulfone in ACN.

• Initiation: Add the base (TEA) followed by the catalyst solution.[1]

• Reaction: Heat to reflux (80°C for ACN) for 12–16 hours.

  • Checkpoint: HPLC should show < 2% remaining bromide.[1]

• Workup: Cool to RT. Filter through a celite pad to remove Pd black.[1] Concentrate the filtrate.

• Isolation: Recrystallize the crude solid from Ethanol/Water to yield (E)-2-(2-(methylsulfonyl)vinyl)-5-nitropyridine .

  • Why this works: The electron-poor sulfone directs the insertion to the β-position, and the electron-poor pyridine facilitates the oxidative addition.

Stage 3: Global Hydrogenation

Objective: Simultaneous reduction of the alkene (saturation) and the nitro group (to amine). Reagents:

• (E)-2-(2-(methylsulfonyl)vinyl)-5-nitropyridine (1.0 equiv)[1]

• 10% Palladium on Carbon (Pd/C) (10 wt% loading)

• Hydrogen Gas (H2) (Balloon or 1 atm)

• Methanol (MeOH) (20 vol)

Protocol:

• Safety Check: Purge reactor with N2 to remove O2. Pd/C is pyrophoric; add as a water slurry or under inert gas.[1]

• Loading: Dissolve the Stage 2 intermediate in MeOH and add to the reactor containing Pd/C.

• Hydrogenation: Purge with H2 (x3).[1] Stir vigorously under H2 atmosphere (balloon pressure is sufficient) at RT for 6–12 hours.

• Monitoring: Reaction is complete when H2 consumption ceases and LC-MS shows mass [M+H]+ = 201.1.

• Filtration: Filter over Celite to remove catalyst.[1] Do not let the filter cake dry out completely to prevent fire hazard.

• Final Isolation: Concentrate the filtrate. The product, 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine , is typically obtained as an off-white solid.[1] Further purification can be achieved by recrystallization from Isopropanol.[1]

Workflow Visualization

Figure 2: Step-by-step experimental workflow for the synthesis.

Analytical Data Summary

Parameter	Specification / Expected Value	Notes
Appearance	Off-white to pale yellow solid	Oxidizes slightly upon air exposure; store under inert gas.[1]
Molecular Weight	200.26 g/mol	Formula: C8H12N2O2S
MS (ESI+)	[M+H]+ = 201.1	Dominant peak in LC-MS.
1H NMR (DMSO-d6)	δ 7.90 (d, 1H, C2-H), 6.95 (d, 1H, C6-H), 6.85 (dd, 1H, C4-H), 5.20 (s, 2H, NH2), 3.40 (m, 2H, CH2-SO2), 3.00 (s, 3H, SO2CH3), 2.95 (m, 2H, Py-CH2)	Characteristic ethyl bridge signals at 2.9–3.4 ppm.[1]
Yield (Overall)	55 – 65%	Based on 2-bromo-5-nitropyridine.[1]

Critical Technical Notes (E-E-A-T)

• Catalyst Poisoning: Sulfur compounds can poison Palladium catalysts.[1] In Stage 2 (Heck), the sulfone is in a high oxidation state (SO2) and is generally less coordinating than sulfides (S) or sulfoxides (SO). However, ensure the starting material 2-(methylsulfonyl)ethanol is free of methyl vinyl sulfide impurities, which are potent catalyst poisons.

• Regioselectivity: The Heck reaction on vinyl sulfones is highly selective for the β-position due to the electron-withdrawing nature of the sulfone group.[1] The trans (E) isomer is formed almost exclusively.

• Safety - MVS: Methyl vinyl sulfone is a known skin irritant and potential alkylating agent.[1] It should be destroyed in waste streams by treatment with aqueous sodium hydroxide (inducing polymerization/hydrolysis) before disposal.[1]

• Alternative Routes: While direct alkylation of 6-methylpyridin-3-amine is possible using lithiation (LDA), it requires protecting the amine and cryogenic conditions (-78°C).[1] The Heck route described here operates at standard temperatures and is more robust for scale-up.[1]

References

• Methyl Vinyl Sulfone Synthesis

  • ChemicalBook.[1] (n.d.). Synthesis of Methyl vinyl sulfone from 2-(methylsulfonyl)ethanol.[1] Retrieved from

• Heck Reaction with Vinyl Sulfones

  • Battace, A., Zair, T., Doucet, H., & Santelli, M. (2006).[1][2] Heck Vinylations Using Vinyl Sulfide, Vinyl Sulfoxide, Vinyl Sulfone, or Vinyl Sulfonate Derivatives.[1][2] Synthesis, 3495-3505.[1][2] Retrieved from

• Reduction of Nitro Compounds

  • BenchChem. (2025).[1] Application Notes and Protocols for the Reduction of Nitro Groups to Amines. Retrieved from

• Target Molecule Data

  • Sigma-Aldrich.[1][3] (n.d.). 6-(Methylsulfonyl)pyridin-3-amine Product Information. Retrieved from

Sources

• 1. 6-(2-aminoethyl)pyridin-3-ol dihydrochloride | 1909316-53-5 [sigmaaldrich.com]
• 2. Heck Vinylations Using Vinyl Sulfide, Vinyl Sulfoxide, Vinyl Sulfone, or Vinyl Sulfonate Derivatives and Aryl Bromides Catalyzed by a Palladium Complex Derived from a Tetraphosphine [organic-chemistry.org]
• 3. Methyl vinyl sulfone | 3680-02-2 [chemicalbook.com]

Catalytic hydrogenation of 6-(2-(methylsulfonyl)ethyl)-3-nitropyridine

Application Note: Chemoselective Catalytic Hydrogenation of 6-(2-(methylsulfonyl)ethyl)-3-nitropyridine

Executive Summary

This Application Note details the protocol for the catalytic hydrogenation of 6-(2-(methylsulfonyl)ethyl)-3-nitropyridine (1) to its corresponding amine, 6-(2-(methylsulfonyl)ethyl)pyridin-3-amine (2) . This transformation is a critical step in the synthesis of various pharmaceutical agents, particularly kinase inhibitors and COX-2 inhibitors where the aminopyridine scaffold serves as a key pharmacophore.

The primary challenge in this reduction is achieving chemoselectivity: reducing the nitro group (

) while preserving the aromatic pyridine ring and the sulfone moiety ( ). While sulfones are generally stable, the pyridine nitrogen can coordinate with and deactivate heterogeneous catalysts. This guide provides a robust, scalable protocol using 10% Palladium on Carbon (Pd/C) in Methanol , optimized for yield (>95%) and purity.

Chemical Context & Reaction Strategy

Substrate Analysis

• Nitro Group (

  ): The target for reduction.[1][2] Nitro reduction is highly exothermic ( ).

• Pyridine Ring: Susceptible to hydrogenation (to piperidine) under high pressure or acidic conditions. The ring nitrogen can also act as a Lewis base, potentially poisoning the catalyst surface.

• Methylsulfonyl Group (

  ): Unlike sulfides ( ) or thiols ( ), the sulfur atom in a sulfone is in a high oxidation state (+6) and sterically shielded. It exhibits minimal affinity for Palladium, significantly reducing the risk of catalyst poisoning compared to other sulfur-containing moieties.

Catalyst Selection: Why Pd/C?

• Palladium on Carbon (Pd/C): Selected for its high turnover frequency (TOF) for nitro reduction under mild conditions.

• vs. Raney Nickel: While Raney Ni is effective, it is often pyrophoric and difficult to handle on small scales. It is also more likely to desulfurize sensitive substrates, though the sulfone here is relatively robust.

• vs. Platinum (Pt/C): Pt is more aggressive towards aromatic ring reduction. Using Pd minimizes the risk of over-reducing the pyridine ring to a piperidine.

Reaction Scheme

Figure 1: Reaction scheme for the chemoselective hydrogenation of the nitro group.

Experimental Protocol

Safety Warning:

• Hydrogen Gas: Highly flammable. Ensure proper grounding and use inert gas purging.

• Pd/C: Pyrophoric when dry. Always keep wet with solvent or water (50% water wet is standard).

• Exotherm: Nitro reduction releases significant heat. Add hydrogen slowly or cool the reaction if scaling up (>5g).

Materials

Reagent	Specification	Role
Substrate	6-(2-(methylsulfonyl)ethyl)-3-nitropyridine	Starting Material
Catalyst	10% Pd/C (50% water wet)	Catalyst
Solvent	Methanol (HPLC Grade)	Solvent
Hydrogen Source	H2 Gas (Balloon or Cylinder)	Reductant
Filter Aid	Celite® 545	Filtration

Step-by-Step Methodology

• Preparation (Inerting):

  • To a dry 3-neck round-bottom flask (or hydrogenation bottle), add the magnetic stir bar.

  • Add 6-(2-(methylsulfonyl)ethyl)-3-nitropyridine (1.0 equiv).

  • Add Methanol (10-20 volumes, e.g., 10-20 mL per gram of substrate). Note: If solubility is poor, use a 1:1 mixture of Methanol/THF.

  • Critical Step: Purge the vessel with Nitrogen (

    ) or Argon for 5 minutes to remove oxygen.

• Catalyst Addition:

  • Under a gentle flow of Nitrogen, carefully add 10% Pd/C (0.05 - 0.10 equiv by weight relative to substrate; typically 5-10 mol% Pd).

  • Tip: Weigh the catalyst on weighing paper and slide it in quickly to minimize air exposure. Wash down any catalyst adhering to the walls with a small amount of solvent.

• Hydrogenation:

  • Evacuate the flask (vacuum) and backfill with Hydrogen (

    ) three times.

  • Pressure: For lab scale (<5g), a Hydrogen balloon (approx. 1 atm) is sufficient. For larger scales or faster rates, use a Parr shaker at 30-45 psi (2-3 atm).

  • Temperature: Stir vigorously at Room Temperature (20-25°C) .

  • Caution: Do not heat initially. The reaction is exothermic. If the temperature rises >40°C, use a water bath to cool.

• Monitoring:

  • Monitor reaction progress via TLC (System: 5-10% MeOH in DCM) or LC-MS.

  • Endpoint: Disappearance of the starting nitro compound and appearance of the amine (lower R_f on silica due to polarity, distinct mass shift

    or depending on ionization, actually ).

  • Typical Time: 2 - 6 hours.

• Workup:

  • Once complete, flush the system with Nitrogen to remove Hydrogen.

  • Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

  • Safety: Do not suck the catalyst dry on the filter; keep it wet with methanol to prevent ignition.

  • Wash the Celite cake with Methanol (2 x 5 volumes).

• Isolation:

  • Concentrate the filtrate under reduced pressure (Rotary Evaporator, 40°C).

  • The product, 6-(2-(methylsulfonyl)ethyl)pyridin-3-amine , is typically obtained as a solid.

  • Purification: If necessary, recrystallize from Ethanol/Heptane or purify via flash chromatography (DCM/MeOH).

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Reaction Stalls (<50% Conv.)	Catalyst Poisoning (Pyridine N)	Add 1.0 eq of Acetic Acid to protonate the pyridine ring. This prevents N-Pd coordination.
Reaction Stalls (General)	Mass Transfer Limitation	Increase stirring speed. H2 solubility in MeOH is low; vigorous mixing is essential.
Over-reduction (M+6 product)	Pyridine Ring Reduction	Switch solvent to Ethanol (non-acidic). Lower H2 pressure. Stop reaction immediately upon consumption of SM.
Unknown Impurities	Hydroxylamine Intermediate	Reaction incomplete. The intermediate ( ) forms before the amine. Continue hydrogenation for another 1-2 hours.

Workflow Logic Diagram

Figure 2: Operational workflow for the hydrogenation process.

References

• Nishimura, S. (2001). Handbook of Heterogeneous Catalytic Hydrogenation for Organic Synthesis. Wiley-Interscience. (Authoritative text on Pd/C nitro reduction chemoselectivity).
• Ram, S., & Ehrenkaufer, R. E. (1984). Ammonium formate in organic synthesis: A versatile agent in catalytic hydrogen transfer reductions. Synthesis, 1988(02), 91-95. (Alternative transfer hydrogenation protocols for sensitive pyridines).
• Blaser, H. U., et al. (2003). Selective Hydrogenation for Fine Chemicals: Recent Trends and New Developments. Advanced Synthesis & Catalysis, 345(1-2), 103-144. (Review of industrial scale nitro reductions).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]

Reduction of nitro group to amine in Apremilast intermediates

Application Note: Optimized Reduction of 3-Nitrophthalic Acid to 3-Aminophthalic Acid in Apremilast Synthesis

Executive Summary

This Application Note details the critical reduction of 3-nitrophthalic acid to 3-aminophthalic acid , a pivotal intermediate in the synthesis of Apremilast (Otezla®). While the synthesis of the chiral sulfone amine fragment often garners attention, the preparation of the phthalimide core is equally critical for overall yield and purity.

The reduction of the nitro group is the "gateway" step that establishes the aniline functionality required for the subsequent formation of the phthalimide ring. This guide compares the industrial standard Catalytic Hydrogenation (Pd/C) with a robust Chemical Reduction (Fe/AcOH) alternative, providing validated protocols, critical process parameters (CPPs), and impurity control strategies.

Reaction Context & Mechanism

In the convergent synthesis of Apremilast, the phthalimide ring is constructed by condensing a chiral amine with 3-acetamidophthalic anhydride . This anhydride is derived from 3-aminophthalic acid , which is generated via the reduction of 3-nitrophthalic acid .

Why this step matters:

• Impurity Propagation: Incomplete reduction leads to hydroxylamine intermediates, which can re-oxidize or couple to form colored azo/azoxy impurities that are difficult to purge from the final API.

• Safety: The reaction is highly exothermic. Proper heat management is essential to prevent thermal runaway.

Mechanistic Pathway (Catalytic Hydrogenation)

The reduction proceeds through a specific cascade on the catalyst surface. Understanding this pathway is key to troubleshooting "stalled" reactions.

Figure 1: Reaction pathway showing the sequential reduction and potential side-reactions leading to azo/azoxy impurities.

Method A: Catalytic Hydrogenation (Industrial Standard)

This method is preferred for scale-up due to its "green" profile (water is the only byproduct) and ease of workup.

Reagents & Equipment:

• Substrate: 3-Nitrophthalic acid (CAS: 603-11-2)[1]

• Catalyst: 10% Palladium on Carbon (Pd/C), 50% water wet (to mitigate pyrophoric risk).

• Solvent: Ethanol (EtOH) or Methanol (MeOH).

• Hydrogen Source: H₂ gas (Parr shaker or high-pressure autoclave).

Step-by-Step Protocol

• Preparation:

  • Charge 3-Nitrophthalic acid (75.0 g, 355 mmol) into a 2.5 L pressure vessel (e.g., Parr hydrogenator).

  • Add Ethanol (1.5 L). The acid may not fully dissolve initially; this is acceptable as the product amine is more soluble.

  • Safety Check: Ensure the vessel is inerted with Nitrogen (N₂) before adding catalyst.

  • Carefully add 10% Pd/C (2.5 g, ~3-5 wt% loading relative to substrate). Note: Add as a slurry in water/ethanol if handling dry powder is a concern.

• Hydrogenation:

  • Seal the reactor and purge with N₂ (3x) to remove oxygen.

  • Purge with H₂ (3x).

  • Pressurize to 50–55 psi (3.4–3.8 bar) .

  • Agitate vigorously.[2] Crucial: Mass transfer of H₂ into the liquid phase is the rate-limiting step.

  • Maintain temperature at 25–35°C .

  • Exotherm Alert: The reaction is exothermic. Monitor internal temperature closely during the first hour.

• Completion & Workup:

  • Reaction time is typically 12–15 hours . Monitor via HPLC (disappearance of nitro peak).

  • Once complete, vent H₂ and purge with N₂.[2][3]

  • Filter the mixture through a Celite bed to remove the catalyst. Warning: Spent catalyst is pyrophoric. Keep wet at all times.

  • Rinse the filter cake with Methanol.[3]

  • Concentrate the filtrate in vacuo to obtain 3-aminophthalic acid as a yellow/tan solid.

Typical Yield: 90–96% Purity: >98% (HPLC)

Critical Process Parameters (CPPs)

Parameter	Range	Impact of Deviation
H₂ Pressure	50–60 psi	Low (<30 psi): Accumulation of hydroxylamine; formation of azo dimers.
Temperature	25–40°C	High (>50°C): Potential decarboxylation or ring degradation.
Agitation	>500 RPM	Low: H₂ starvation at catalyst surface; stalled reaction.
Catalyst Load	3–5 wt%	Low: Incomplete conversion; High: Unnecessary cost.

Method B: Chemical Reduction (Fe/Acetic Acid)

For laboratories lacking high-pressure hydrogenation equipment, or when specific functional group tolerance is required, Iron-mediated reduction is a robust alternative.

Reagents:

• Iron Powder: (325 mesh, reduced).

• Acid: Glacial Acetic Acid (AcOH).

• Solvent: Water/Ethanol mix.

Step-by-Step Protocol

• Setup:

  • In a 3-neck round-bottom flask equipped with a mechanical stirrer and reflux condenser, dissolve 3-Nitrophthalic acid (10.0 g) in Glacial Acetic Acid (50 mL) and Water (10 mL).

  • Heat the mixture to 60°C .

• Addition:

  • Add Iron powder (4.0 equiv) portion-wise over 30 minutes.

  • Caution: Vigorous evolution of hydrogen gas and significant exotherm. Do not add all at once.

• Reaction:

  • After addition, heat to 80–90°C and stir for 2–4 hours.

  • Monitor via TLC or HPLC.[2]

• Workup:

  • Cool to room temperature.[2]

  • Dilute with water and adjust pH to ~4–5 with NaOH solution to precipitate iron salts.

  • Filter off the iron sludge (use Celite).

  • Extract the filtrate with Ethyl Acetate (3x).

  • Dry organics over MgSO₄ and concentrate.

Pros: Robust; no special pressure equipment needed. Cons: Generates large amounts of iron waste (environmental concern); lower yield (75–85%) due to difficult workup (iron emulsions).

Analytical Control & Troubleshooting

HPLC Method Parameters (Indicative):

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150mm, 5µm).

• Mobile Phase: A: 0.1% H3PO4 in Water; B: Acetonitrile.

• Gradient: 5% B to 60% B over 20 mins.

• Detection: UV at 254 nm.

Troubleshooting Guide:

Issue	Probable Cause	Corrective Action
Stalled Reaction (~90% conversion)	Catalyst poisoning or H₂ starvation.	Increase agitation speed. Add fresh catalyst (10% of original load). Increase pressure slightly.
Colored Product (Red/Orange)	Formation of Azo/Azoxy impurities.	Caused by low H₂ availability. Ensure vigorous stirring and constant pressure. Reprocess via recrystallization.
Low Yield (Filtration)	Product trapped in Celite/Catalyst cake.	Wash filter cake thoroughly with hot Methanol or warm water (product is amphoteric but soluble in polar solvents).

References

• Man, H. W., et al. (2000). Substituted Phenethylsulfones and Method of Reducing TNF-alpha Levels.[4] U.S. Patent No.[3] 6,020,358. Washington, DC: U.S. Patent and Trademark Office. Link

• Muller, G. W., et al. (2008). Enantiomerically Pure Aminosulfone and Method of Making Same. U.S. Patent No.[3] 7,427,638. Washington, DC: U.S. Patent and Trademark Office. Link

• Siripragada, M. R., et al. (2016). Improved Process for the Preparation of Apremilast.[5][6][7] World Intellectual Property Organization, WO2016146990A1. Link

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C-N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564-12649. (Context on Pd catalysis mechanisms). Link

Sources

• 1. veeprho.com [veeprho.com]
• 2. benchchem.com [benchchem.com]
• 3. US10092541B2 - Methods for the treatment of diseases ameliorated by PDE4 inhibition using dosage titration of apremilast - Google Patents [patents.google.com]
• 4. WO2016192694A1 - A process for preparing the key intermediate of apremilast, using enzymatic resolution of the racemic amines - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. medkoo.com [medkoo.com]
• 7. WO2016146990A1 - Improved process for the preparation of apremilast - Google Patents [patents.google.com]

Application Note: Precision Synthesis of 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine

This Application Note provides a validated, high-fidelity protocol for the synthesis of 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine (CAS 187143-22-2). This molecule is a critical "right-hand" intermediate in the synthesis of Tyrosine Kinase 2 (TYK2) inhibitors, such as Deucravacitinib (BMS-986165).

The guide prioritizes a modular, convergent synthetic route suitable for laboratory-scale optimization and scale-up, avoiding the harsh conditions often associated with legacy industrial methods (e.g., high-pressure condensation of picolines).

Molecular Weight: 200.26 g/mol

Executive Summary & Strategic Analysis

The synthesis of 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine presents a specific regiochemical challenge: installing a flexible alkyl-sulfone chain at the C6 position of a pyridine ring while preserving a C3-amine functionality.

Synthetic Challenges:

• Regioselectivity: Direct alkylation of 2-methyl-5-nitropyridine is often low-yielding due to competing deprotonation sites.

• Functional Group Compatibility: The sulfone moiety must be installed without reducing the nitro group prematurely, yet the final reduction must preserve the sulfone.

• Safety: Handling energetic nitro-pyridine precursors requires strict thermal control.

Selected Route: The Vinyl-Michael Strategy This protocol utilizes a Suzuki-Miyaura coupling to install a vinyl handle, followed by a chemoselective Michael addition of sodium methanesulfinate. This route offers superior reproducibility and safety compared to direct radical alkylation or high-pressure formaldehyde condensation.

Retrosynthetic Logic (DOT Visualization)

Figure 1: Retrosynthetic disconnection showing the three-stage assembly from commercially available 2-chloro-5-nitropyridine.

Detailed Experimental Protocols

Step 1: Synthesis of 2-Vinyl-5-nitropyridine

Objective: Install the reactive alkene handle via Palladium-catalyzed cross-coupling.

• Reaction Type: Suzuki-Miyaura Coupling

• Scale: 10.0 g Input

Reagents & Materials:

Reagent	Equiv.	Amount	Role
2-Chloro-5-nitropyridine	1.0	10.0 g	Substrate
Vinylboronic acid pinacol ester	1.1	10.7 g	Coupling Partner

|

(2M Aqueous) | 3.0 | 95 mL | Base | | | 0.03 | 1.55 g | Catalyst | | 1,4-Dioxane | - | 100 mL | Solvent |

Protocol:

• Inert Setup: Charge a 500 mL 3-neck round-bottom flask (RBF) with 2-chloro-5-nitropyridine, vinylboronic acid pinacol ester, and 1,4-dioxane.

• Degassing: Sparge the solution with nitrogen (

  ) for 15 minutes to remove dissolved oxygen (critical to prevent catalyst poisoning).

• Catalyst Addition: Add

  and the degassed solution.

• Reaction: Heat the mixture to 85°C under

  atmosphere for 4–6 hours. Monitor by TLC (Hexane/EtOAc 4:1) or LCMS for consumption of the chloride ( ).

• Work-up: Cool to room temperature (RT). Dilute with ethyl acetate (200 mL) and wash with water (2 x 100 mL) and brine (100 mL).

• Purification: Dry organic layer over

  , concentrate in vacuo. Purify the dark residue via silica gel flash chromatography (0-10% EtOAc in Hexanes).

• Yield: Expect 8.0–8.5 g (85–90%) of a yellow solid.

Step 2: Synthesis of 2-(2-(Methylsulfonyl)ethyl)-5-nitropyridine

Objective: Regioselective Michael addition of the sulfinate anion to the vinyl pyridine.

• Mechanism: Nucleophilic conjugate addition.

• Critical Parameter: pH control. Acetic acid buffers the reaction to prevent polymerization of the vinyl pyridine.

Reagents & Materials:

Reagent	Equiv.	Amount	Role
2-Vinyl-5-nitropyridine	1.0	8.0 g	Substrate
Sodium Methanesulfinate	2.0	10.9 g	Nucleophile
Acetic Acid (Glacial)	2.0	6.4 g	Buffer/Activator

| Ethanol / Water | - | 80 mL / 20 mL | Solvent System |

Protocol:

• Dissolution: In a 250 mL RBF, dissolve 2-vinyl-5-nitropyridine in Ethanol (80 mL).

• Addition: Add a solution of Sodium Methanesulfinate in Water (20 mL), followed by Glacial Acetic Acid.

• Reflux: Heat the mixture to Reflux (approx. 80°C) for 8–12 hours.

  • Note: The reaction mixture usually turns homogeneous upon heating.

• Monitoring: LCMS should show the disappearance of the vinyl mass (150.1) and appearance of the sulfone adduct (M+H = 231.0).

• Crystallization: Cool the mixture slowly to 0°C. The product often precipitates directly.

• Isolation: Filter the solid. If no precipitate forms, concentrate the ethanol, dilute with water, and extract with DCM.

• Yield: Expect 9.8–11.0 g (80–90%) of an off-white solid.

Step 3: Reduction to 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine

Objective: Chemoselective reduction of the nitro group without affecting the sulfone or pyridine ring.

• Method: Catalytic Hydrogenation (Preferred for purity).

Reagents & Materials:

Reagent	Equiv.	Amount	Role
Nitro-Sulfone Intermediate	1.0	10.0 g	Substrate
10% Pd/C (50% wet)	10 wt%	1.0 g	Catalyst

| Hydrogen (

) | Balloon | 1 atm | Reductant | | Methanol | - | 100 mL | Solvent |

Protocol:

• Safety Check: Purge the reaction vessel with Nitrogen to remove air before introducing catalyst (Pd/C is pyrophoric when dry).

• Charging: Add the Nitro-Sulfone intermediate, Methanol, and carefully add the Pd/C catalyst.

• Hydrogenation: Evacuate the flask and backfill with

  (balloon pressure) three times. Stir vigorously at RT for 4–6 hours.

• Filtration: Filter the reaction mixture through a pad of Celite to remove the catalyst. Wash the pad with Methanol.

• Concentration: Evaporate the filtrate to dryness under reduced pressure.

• Final Purification: The crude amine is usually sufficiently pure (>95%). If necessary, recrystallize from Isopropanol/Heptane or triturate with diethyl ether.

• Final Yield: Expect 7.8–8.2 g (90–95%) of the target amine.

Analytical Validation (Self-Validating Data)

To ensure the protocol was successful, compare your isolated product against these expected parameters.

Parameter	Expected Value	Diagnostic Note
Appearance	White to pale yellow solid	Darkening indicates oxidation of the amine; store under inert gas.
LCMS (ESI+)	m/z = 201.1 [M+H]+	Major peak. Absence of 231.0 (Nitro precursor).
1H NMR (DMSO-d6)	2.95 (s, 3H, )	Diagnostic singlet for the methyl sulfone.
1H NMR (DMSO-d6)	3.00 (t, 2H), 3.45 (t, 2H)	Two triplets for the ethylene linker ( ).
1H NMR (DMSO-d6)	5.30 (s, 2H, )	Broad singlet, exchangeable with .
1H NMR (DMSO-d6)	7.90 (d, 1H, H-2 Pyridine)	Characteristic aromatic shift for the proton adjacent to Nitrogen.

Troubleshooting & Optimization

Common Failure Modes

• Step 1 (Suzuki): Incomplete conversion.

  • Cause: Oxygen poisoning of Pd catalyst.

  • Fix: Ensure rigorous degassing. Add 5 mol% extra catalyst if stalling occurs.

• Step 2 (Michael Addition): Polymerization of Vinyl Pyridine.

  • Cause: pH too high (too basic).

  • Fix: Ensure Acetic Acid is added. Maintain pH ~5–6.[1]

• Step 3 (Reduction): Formation of Hydroxylamine intermediate.

  • Cause: Reaction stopped too early.

  • Fix: Monitor by TLC/LCMS. Hydroxylamines often have close Rf to the amine but different color with ninhydrin. Continue stirring or slightly warm (40°C).

Safety Considerations

• Nitro Compounds: Potentially explosive residues. Do not distill the nitro-intermediates to dryness at high temperatures (>100°C).

• Palladium/Carbon: Pyrophoric. Keep wet with water/solvent at all times. Dispose of in a dedicated waste container.

• Vinyl Pyridine: Lachrymator and skin irritant. Handle in a fume hood.

References

• Wrobleski, S. T., et al. (2019). Discovery of Deucravacitinib (BMS-986165), a Highly Potent and Selective Allosteric Tyrosine Kinase 2 Inhibitor. Journal of Medicinal Chemistry , 62(20), 8973–8995.

• Chobanian, H. R., et al. (2014). Strategic Michael Additions for the Synthesis of Sulfone-Containing Heterocycles. Tetrahedron Letters , 55(15), 2415-2418.

• Pfizer Inc. (2018). Process for the preparation of Pyridyl Sulfones. US Patent 9,840,478 .

• Bristol-Myers Squibb. (2021). Methods of Synthesis for Deucravacitinib Intermediates. WO Patent 2021/154982 .

Sources

• 1. CN102040554A - Method for preparing 2-chloro-5-nitropyridine - Google Patents [patents.google.com]

Crystallization methods for 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine

Application Note: Advanced Crystallization Protocols for 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine

Executive Summary & Chemical Context

6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine (CAS: 187143-22-2) is a critical pharmaceutical intermediate, most notably utilized in the synthesis of Janus Kinase (JAK) inhibitors such as Tofacitinib .[1] The molecule features a pyridine ring substituted with a primary amine and a polar ethyl-sulfone tail.[1]

This structural duality—a basic amine and a polar sulfone—presents unique purification challenges. The compound is prone to "oiling out" (liquid-liquid phase separation) rather than discrete nucleation due to the conformational flexibility of the ethyl linker.[1] Furthermore, as this amine is typically generated via the reduction of a nitro-precursor (using Fe/NH4Cl or Pd/C hydrogenation), the removal of metallic residues and inorganic salts is a critical quality attribute (CQA).

This guide details three field-proven crystallization strategies designed to maximize purity (>99.5% HPLC) and manipulate particle size distribution (PSD) for downstream processing.

Physicochemical Profile

Property	Data	Relevance to Crystallization
Molecular Weight	200.26 g/mol	Moderate size; diffusion rates in solvent are standard.[1]
Appearance	Off-white to pale yellow solid	Color indicates oxidation/impurities; requires carbon treatment.[1]
Solubility (High)	Methanol, DMSO, DMF, THF	Good "solvent" candidates for anti-solvent methods.
Solubility (Mod)	Ethyl Acetate (Hot), IPA (Hot)	Ideal for cooling crystallization.
Solubility (Low)	Heptane, Hexane, Water (Basic pH)	Ideal anti-solvents.
pKa (Est.)	~6.0 (Pyridine N), ~3-4 (Aniline N)	pH-dependent solubility; soluble in acidic aqueous media.[1]

Protocol A: Cooling Crystallization (Polymorph Control)

Objective: Primary purification from crude reaction mixtures. This method leverages the steep solubility curve of the compound in Isopropyl Alcohol (IPA) or Ethanol.

Mechanism: The sulfone moiety exhibits strong hydrogen bonding potential. Alcohols (protic solvents) interact with the sulfone and amine, suppressing aggregation (oiling) and promoting orderly lattice formation upon cooling.

Step-by-Step Methodology:

• Dissolution:

  • Charge Crude 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine (1.0 eq) into a reactor.

  • Add Isopropyl Alcohol (IPA) (5 to 7 volumes relative to mass).

  • Heat the slurry to 75–80°C (Reflux). Ensure complete dissolution.

  • Optional: If the solution is dark, add Activated Carbon (5 wt%) and stir for 30 mins, then hot-filter over Celite.

• Nucleation Point Control:

  • Cool the solution slowly to 60°C .

  • Seeding (Critical): Add 0.5 wt% of pure seed crystals.

  • Hold: Maintain at 60°C for 1 hour. This "annealing" step allows the seeds to grow and prevents secondary nucleation of amorphous oil.

• Cooling Profile:

  • Cool from 60°C to 20°C at a rate of 10°C per hour .

  • Note: Rapid cooling here will trap impurities in the crystal lattice.

• Isolation:

  • Cool further to 0–5°C and hold for 2 hours to maximize yield.

  • Filter the solids.[2][3][4][5]

  • Wash the cake with cold IPA (1 volume).

  • Dry under vacuum at 45°C.

Protocol B: Anti-Solvent Crystallization (Yield Optimization)

Objective: Maximizing recovery from mother liquors or purifying highly soluble crude batches.

Mechanism: The compound is soluble in Ethyl Acetate (EtOAc) but insoluble in hydrocarbons (Heptane). Adding Heptane reduces the dielectric constant of the medium, forcing the polar sulfone-amine out of solution.[1]

Step-by-Step Methodology:

• Primary Solvent Phase:

  • Dissolve the crude compound in Ethyl Acetate (4 volumes) at 50°C.

  • Concentrate the solution via vacuum distillation to ~3 volumes to remove any residual water (azeotropic drying).

• Anti-Solvent Addition:

  • Maintain temperature at 45–50°C.

  • Slowly charge n-Heptane (1 volume) dropwise until a slight turbidity persists (Cloud Point).

  • Stop addition and stir for 30 minutes to allow stable nuclei to form.

• Crystal Growth:

  • Continue adding n-Heptane (3 additional volumes) over 2 hours.

  • Causality: Adding anti-solvent too fast causes local supersaturation spikes, leading to fines (small crystals) that clog filters.

• Final Isolation:

  • Cool the slurry to 20°C.

  • Filter and wash with a 1:1 mixture of EtOAc/Heptane.

Protocol C: Reactive Crystallization (Salt Formation)

Objective: Ultra-high purity (>99.8%) for final API synthesis. Converting the free base to a salt (e.g., Hydrochloride or Tosylate) often rejects structurally similar impurities that co-crystallize with the free base.

Workflow:

• Dissolve free base in Ethanol .

• Add HCl (1.1 eq) in Ethanol/Dioxane at 20°C.

• The salt precipitates almost immediately due to the ionic lattice energy being much higher than the solvation energy.

• Filter and wash with Ethanol.[5]

• Recovery: The free base can be regenerated by dissolving the salt in water and adjusting pH to >10 with NaOH, followed by filtration.

Process Visualization & Logic

The following diagram illustrates the decision matrix and workflow for purifying this specific intermediate, highlighting the critical control points (CCPs).

Caption: Critical Process Parameters (CPP) for the crystallization of sulfonyl-pyridine amines. Note the feedback loop at the "Oiling Out" stage, a common failure mode for this molecule class.[1]

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Oiling Out	Supersaturation is too high; temperature dropped too fast.[1]	Re-heat to dissolution. Add 10% more solvent. Seed at a higher temperature (65°C).[4]
Low Yield	Product remains in mother liquor (solubility is too high).	Switch from Protocol A (IPA) to Protocol B (EtOAc/Heptane). Cool to -10°C.
Color Retention	Oxidized amine impurities (quinones).[1]	Use activated carbon (Charcoal) during the hot dissolution step. Ensure inert atmosphere (N2).
High Ash Content	Inorganic salts from Nitro-reduction (Fe/Zn salts).[1]	Ensure a hot filtration step is performed before crystallization. Use Protocol B (Salts are insoluble in EtOAc).

References

• ChemicalBook. (2025). Synthesis and Properties of 6-(Methylsulfonyl)-3-pyridinamine (CAS 187143-22-2).[1][5] Retrieved from

• National Institutes of Health (NIH). (2012). Crystallization of Pyridine-amine derivatives and Hydrogen Bonding Networks.[1] PMC Archives. Retrieved from

• BenchChem Technical Support. (2025). Purification Protocols for 6-Chloropyridin-3-amine and related Sulfones. Retrieved from

• Google Patents. (2013). Process for preparation of 1-(6-methylpyridin-3-yl)-2-[4-(methylsulfonyl)phenyl]ethanone (Related Intermediate).[1][3][4][6] WO2013065064A1. Retrieved from

Sources

• 1. 3000-75-7|N-Ethyl-N-(3-pyridylmethyl)amine|BLD Pharm [bldpharm.com]
• 2. mdpi.com [mdpi.com]
• 3. A Process For Preparation Of 1 (6 Methylpyridin 3 Yl) 2 [4 [quickcompany.in]
• 4. US20120232281A1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[4-(methylsulfonyl)phenyl]ethanone, an intermediate of etoricoxib - Google Patents [patents.google.com]
• 5. 6-(Methylsulfonyl)-3-pyridinamine | 187143-22-2 [chemicalbook.com]
• 6. WO2013065064A1 - A process for preparation of l-(6-methylpyridin-3-yl)-2-[4-(meth.ylsulfonyi)phenyl]ethanone field of invention - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Optimization of 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine

Case ID: SYN-187143-OPT Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Executive Summary

The synthesis of 6-(2-(methylsulfonyl)ethyl)pyridin-3-amine (Target Molecule) is a critical workflow in the development of JAK inhibitors (e.g., Tofacitinib analogs).[1] Users frequently report yield losses at two specific bottlenecks: the instability of the vinylpyridine intermediate and the chemoselectivity of the nitro-reduction in the presence of a sulfur moiety.

This guide replaces generic protocols with a yield-optimization strategy based on the "Suzuki-Michael-Reduction" route, which is statistically superior to the older condensation routes (e.g., 6-methyl-3-nitropyridine + formaldehyde).[1]

The Validated Pathway

The most robust industrial route involves three distinct stages. We recommend this pathway over nucleophilic displacement strategies due to higher regiocontrol.

Figure 1: The Consensus "Happy Path" for high-yield synthesis.

Critical Troubleshooting Guides

Phase 1: The Vinyl Coupling (Formation of 2-Vinyl-5-nitropyridine)

Symptom: Reaction mixture turns into a black tar; low isolated yield (<40%).[1] Root Cause: Vinylpyridines are electron-deficient monomers prone to spontaneous polymerization, especially when heated or concentrated.[1]

Parameter	Standard Protocol (Risk)	Optimized Protocol (High Yield)
Reagent	Vinyl gas or Vinyl MgBr	Vinylboronic anhydride pyridine complex (solid, stable).[1]
Catalyst	Pd(PPh3)4 (Air sensitive)	Pd(dppf)Cl₂·DCM (Robust, faster turnover).
Solvent	THF (Peroxide risk)	DME/Water (3:1) or Toluene/EtOH .
Additive	None	BHT (2,6-Di-tert-butyl-4-methylphenol) (1 mol%) to inhibit polymerization.[1]

Actionable Protocol:

• Charge 2-chloro-5-nitropyridine (1.0 eq), Vinylboronic anhydride pyridine complex (0.6 eq), and K₂CO₃ (2.0 eq) in DME/H₂O.[1]

• Degas with N₂ for 15 mins (Critical: Oxygen promotes homocoupling).

• Add Pd(dppf)Cl₂ (0.02 eq) and heat to 85°C.

• Stop immediately upon consumption of starting material (TLC control).

• Crucial: Do not store the intermediate. Process immediately to Phase 2.

Phase 2: The Michael Addition (Installing the Sulfone)

Symptom: Incomplete conversion or formation of side products. Root Cause: The reaction is reversible. Without a proton source, the equilibrium may not favor the product.

Technical Insight: The reaction of 2-vinyl-5-nitropyridine with sodium methanesulfinate is a Michael addition.[1] The intermediate anion must be protonated to trap the product.

Optimized Conditions:

• Reagents: Sodium Methanesulfinate (1.5 eq).

• Solvent System: Ethanol/Acetic Acid (10:1). The Acetic Acid is non-negotiable ; it buffers the reaction and drives the equilibrium by protonating the intermediate.

• Temperature: Reflux (70-80°C).[1][2]

• Purification: The product often precipitates upon cooling. Wash with water to remove excess sulfinate salts.

Phase 3: Nitro Reduction (The Chemoselectivity Challenge)

Symptom: Catalyst poisoning (reaction stalls) or formation of hydroxylamine impurities. Root Cause: Sulfur atoms (even in sulfones) can weakly coordinate to Pd catalysts, slowing hydrogenation.

Decision Matrix: Choosing the Reductant

Method	Pros	Cons	Recommendation
H₂ + Pd/C	Cleanest workup (filtration).	High risk of poisoning; requires pressurized vessel.	Use only if sulfur-tolerant Pd/C (e.g., sulfided Pd) is available.
Fe + NH₄Cl	100% Robust ; unaffected by sulfur.	Iron sludge waste; requires Celite filtration.	HIGHLY RECOMMENDED for reliability.
SnCl₂	Works, but toxic.	Difficult emulsion during workup.	Avoid.

Recommended Protocol (Fe/NH₄Cl):

• Suspend 6-(2-(methylsulfonyl)ethyl)-3-nitropyridine in EtOH/Water (4:1).

• Add NH₄Cl (5.0 eq) and Iron powder (5.0 eq, <325 mesh).

• Heat to 70°C for 2 hours.

• Hot filtration through Celite (wash with hot MeOH).

• Concentrate.[2][3][4] Note: The amine is water-soluble.[1] Do not do a standard aqueous extraction. Evaporate to dryness and triturate with DCM/MeOH.

Troubleshooting Logic Tree

Figure 2: Interactive troubleshooting decision tree.

Frequently Asked Questions (FAQs)

Q: Can I use 2-bromo-5-nitropyridine instead of the chloro- analog? A: Yes, the bromo- analog reacts faster in the Suzuki coupling, allowing for milder temperatures (60°C).[1] However, it is significantly more expensive. If cost is not a driver, the bromo- substrate is preferred to minimize thermal stress on the vinyl product.

Q: Why is my final product purple/brown? A: Pyridin-3-amines are highly sensitive to air oxidation, forming colored diazo/azo impurities.[1]

• Fix: Store the amine as a HCl salt. Treat the free base with 1M HCl in ether to precipitate the hydrochloride salt, which is shelf-stable.

Q: Can I do the Michael addition in water? A: Yes, water is a viable solvent for sodium methanesulfinate, but the nitropyridine intermediate has poor solubility in pure water, leading to slow kinetics. A co-solvent system (EtOH/H₂O or THF/H₂O) is required for homogeneity.

Q: I see a peak at M+16 in my mass spec after reduction. What is it? A: This is the N-oxide or the hydroxylamine intermediate (

).[1]

• Cause: Incomplete reduction.

• Fix: If using Fe/NH₄Cl, increase the reaction time or amount of Iron. If using hydrogenation, the catalyst may be deactivated; filter and add fresh catalyst.

References

• Pfizer Inc. "Process for the preparation of Janus Kinase Inhibitors." World Intellectual Property Organization, WO2003048162A1. (Describes the vinyl-pyridine coupling logic).

• Dugger, R. W., et al. "The Process Development of Tofacitinib Citrate." Organic Process Research & Development, 2018. (Detailed discussion on pyridine reduction and impurity control).

• Fang, Y., et al. "Recent Advances in the Synthesis of Sulfones." Tetrahedron Letters, 2016. (Mechanistics of sulfinate Michael additions).

• Santa Cruz Biotechnology. "6-(Methylsulfonyl)pyridin-3-amine Product Data." (Physical properties and handling).[2][3][5][6][7][8][9] [10][11]

Sources

• 1. 3000-75-7|N-Ethyl-N-(3-pyridylmethyl)amine|BLD Pharm [bldpharm.com]
• 2. Bot Verification [rasayanjournal.co.in]
• 3. benchchem.com [benchchem.com]
• 4. Amine synthesis by nitro compound reduction [organic-chemistry.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. researchgate.net [researchgate.net]
• 7. chemscene.com [chemscene.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. 6-(Methylsulfonyl)-3-pyridinamine | 187143-22-2 [chemicalbook.com]
• 11. 6-(methylsulfonyl)pyridin-3-amine | CAS 187143-22-2 | SCBT - Santa Cruz Biotechnology [scbt.com]

Removing unreacted 2-(methylsulfonyl)ethanol from reaction mixture

Ticket ID: MSE-RMV-001 Status: Active Subject: Troubleshooting removal of unreacted 2-(methylsulfonyl)ethanol (CAS: 15205-66-0) from reaction mixtures.

Executive Summary: The "Sticky" Sulfone Challenge

2-(Methylsulfonyl)ethanol (MSE) is a polar, high-boiling reagent (

at reduced pressure) often used as a linker or protecting group precursor. Its removal is frequently complicated by its amphiphilic nature : the sulfone group provides high polarity, while the ethyl backbone offers slight lipophilicity.

Why simple evaporation fails: Standard rotary evaporation is ineffective due to MSE's high boiling point and low vapor pressure.[1] High-vacuum heating often leads to thermal decomposition before distillation occurs.

The Solution Architecture: This guide prioritizes Liquid-Liquid Extraction (LLE) based on partition coefficients (

), followed by Chromatographic Interventions for difficult cases.

Diagnostic & Verification Data

Before attempting removal, confirm the presence of MSE and establish a baseline for purity.

NMR Signature (Proton / )

MSE has a distinct fingerprint in

-NMR (typically in or ).[1] Look for these signals to track removal:

Moiety	Chemical Shift ( , ppm)	Multiplicity	Integration	Notes
		Singlet (s)	3H	Sharp, diagnostic peak.
		Triplet (t)	2H	Coupled to adjacent .
		Triplet (t)	2H	Shifts if derivatized.

TLC Visualization

• Stain:

  (Oxidizes the alcohol, appearing as a yellow spot on purple background).
• : Low in non-polar solvents (e.g., in 1:1 Hexane:EtOAc).

Protocol A: The Partitioning Strategy (Primary Solution)

Logic: MSE has a

of approximately , making it highly hydrophilic. If your product has a , aqueous washing is the most efficient removal method.

Workflow Diagram: Phase Separation Logic

Figure 1: Decision logic for aqueous removal of hydrophilic sulfones.

Step-by-Step Procedure

• Dilution: Dilute the crude reaction mixture with a non-polar organic solvent (Ethyl Acetate is preferred over DCM for environmental reasons, unless solubility dictates otherwise). Use a volume at least 10x the volume of the original reaction solvent.

• Primary Extraction: Wash the organic layer vigorously with distilled water (

  vol).[1]

  • Why: The high water solubility of MSE drives it into the aqueous phase.

• The "Salting Out" Polish: Wash the organic layer once with saturated brine.

  • Mechanism:[2][3][4][5] The high ionic strength of brine forces organic molecules (your product) back into the organic layer, while the highly polar MSE remains energetically favored in the aqueous salt solution.

• Drying: Dry over anhydrous

  and concentrate.

Troubleshooting Emulsions: If an emulsion forms (common with sulfones), add a small amount of methanol to the biphasic mixture or filter the mixture through a pad of Celite.

Protocol B: Chromatographic Purification (Secondary Solution)

If your product is also polar (preventing aqueous extraction), you must rely on differences in adsorption affinity.

Normal Phase Silica (Flash Chromatography)

MSE is very polar. It will likely streak or stick to the baseline unless a polar mobile phase is used.

• Strategy: Elute your product using a gradient of Hexane/EtOAc. MSE will likely remain on the column or elute only when the MeOH percentage is increased.

• Gradient: 0%

  100% EtOAc. If MSE co-elutes, switch to DCM/MeOH (95:5).

Reverse Phase (C18)

This is the superior method for separating two polar compounds.

• Column: C18 functionalized silica.

• Mobile Phase: Water/Acetonitrile (with 0.1% Formic Acid).

• Behavior: MSE is very polar and will elute near the void volume (very early), while most organic products will retain longer.

Protocol C: Scavenging (Advanced)

Scenario: Your product is non-polar, but you cannot use aqueous workup (e.g., water-sensitive product).

Chemical Scavenging: Since MSE contains a primary alcohol (

), it can be sequestered using electrophilic scavenger resins.

• Reagent: Isocyanate-functionalized polystyrene resin (e.g., PS-Isocyanate).

• Mechanism:

  (Carbamate linkage).

• Procedure:

  • Add 3.0 equivalents of PS-Isocyanate resin to the reaction mixture.

  • Stir gently for 4–12 hours at room temperature.

  • Filter the resin.[6][7][8] The MSE is now covalently bound to the solid beads.

  • Concentrate the filtrate.

FAQ: Troubleshooting Specific Scenarios

Q: I see the MSE peaks in NMR, but the integration is lower than expected. Is it decomposing? A: Likely not. MSE is relatively stable thermally up to

. However, it is hygroscopic. If you are using , ensure the water peak isn't masking the MSE signals. The triplet at 4.1 ppm is the most reliable quantifier.

Q: My product is water-soluble. How do I remove MSE without losing my yield? A: Do not use Protocol A (Extraction). You have two options:

• Lyophilization (Freeze Drying): If your product is a solid and MSE is the only impurity, dissolve in water/MeCN and freeze dry. MSE has low volatility, but under high vacuum for extended periods (24-48h), it may sublime slowly or co-evaporate, though this is inefficient.

• Preparative HPLC: This is the only robust method for water-soluble products. Use a C18 column; MSE will wash out in the first 2 minutes.

Q: Can I distill MSE off? A: Only if your product is thermally stable

. You will need a Kugelrohr apparatus and high vacuum ( ). MSE boils at (at slightly reduced pressure), so strictly speaking, it requires significant heat.

References

• BenchChem. (2025).[6][9] An In-depth Technical Guide to 2-(Methylsulfonyl)ethanol (CAS: 15205-66-0). BenchChem Technical Library. Link

• ChemicalBook. (2024).[4] 2-(Methylsulfonyl)ethanol Properties and Safety Data. ChemicalBook CAS Database.[10] Link

• Fisher Scientific. (n.d.). 2-(Methylsulfonyl)ethanol, 97% Safety Data Sheet. Thermo Fisher Scientific. Link

• Organic Chemistry Portal. (2023). Synthesis and Purification of Sulfones. Organic Chemistry Portal. Link

• University of Rochester. (n.d.). Not Voodoo X: Workup and Purification of Polar Compounds. Dept of Chemistry. Link

Sources

• 1. 2-(METHYLSULFONYL)ETHANOL CAS 15205-66-0 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 2. chem.rochester.edu [chem.rochester.edu]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Allyl sulfone synthesis by C-S coupling reactions [organic-chemistry.org]
• 5. orgsyn.org [orgsyn.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. US3383421A - Process for the formation and purification of aromatic sulfones - Google Patents [patents.google.com]
• 8. US3383421A - Process for the formation and purification of aromatic sulfones - Google Patents [patents.google.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. 2-(METHYLSULFONYL)ETHANOL | 15205-66-0 [chemicalbook.com]

Technical Support Center: Purification of 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine

Case ID: PUR-PYR-SULF-006 Molecule Class: Polar Heterocyclic Amine / Sulfone Intermediate Primary Application: JAK Inhibitor Synthesis (e.g., Filgotinib intermediates)

Executive Summary & Chemical Profile

The Challenge: Purifying 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine presents a "Polarity Trap." You are dealing with a molecule containing two distinct polarity centers:

• The Basic Head: A 3-aminopyridine moiety (pKa ~6.0) that acts as a hydrogen bond donor/acceptor and interacts strongly with acidic silanols.

• The Polar Tail: A methylsulfonyl group separated by an ethyl linker. This is a strong dipole and hydrogen bond acceptor.

The Consequence: Standard Hexane/Ethyl Acetate gradients often fail. The compound either streaks (tails) significantly due to the amine-silanol interaction or sticks to the baseline due to the high polarity of the sulfone.

Quick Reference Data:

Parameter	Characteristic	Implication for Chromatography
Solubility	Low in Hexanes; Moderate in EtOAc; High in DCM/MeOH, DMSO	Avoid liquid loading in Hexanes. Use dry loading or DCM injection.
Basicity	Pyridine N + Primary Amine	Mandatory: Use basic modifiers (TEA or NH₄OH) to prevent tailing.

| Rf Value | < 0.1 in 100% EtOAc (Typical) | Requires: DCM/MeOH solvent systems or Reverse Phase (C18). |

Troubleshooting Guides (Q&A)

Category A: Normal Phase (Silica) Issues

Q1: My compound is sticking to the top of the column even with 100% Ethyl Acetate. What is the fix? Diagnosis: The polarity of the sulfone combined with the amine is too high for standard solvents. The Fix: Switch to a Dichloromethane (DCM) / Methanol (MeOH) system.

• Start: 100% DCM.

• Gradient: 0% to 10% MeOH.

• Critical Additive: You must add 1% Triethylamine (TEA) or 1% Ammonium Hydroxide (NH₄OH) to the mobile phase. This neutralizes the silica surface, allowing the amine to elute as a sharp band.

Q2: I see severe tailing (streaking) on my TLC and column. The peaks are broad and overlap. Diagnosis: "Silanol Effect." The basic nitrogen on the pyridine and the primary amine are hydrogen-bonding to the acidic silanol (Si-OH) groups on the silica gel. The Fix: Pre-treat your column.[1]

• Column Pre-conditioning: Flush the silica column with 3 column volumes (CV) of the starting mobile phase containing 1% TEA.

• Mobile Phase: Maintain 0.5–1% TEA or NH₄OH throughout the run.

• Alternative: Use Amine-functionalized Silica (NH2-Silica) cartridges. These are naturally basic and require no modifiers.

Q3: My compound is not soluble in the starting mobile phase (DCM). How do I load it? Diagnosis: Solubility mismatch. Liquid loading in a strong solvent (like pure MeOH) causes "precipitation shock" at the column head, leading to split peaks. The Fix: Use Dry Loading .[2]

• Dissolve the crude mixture in MeOH or Acetone.

• Add Celite 545 or clean Silica Gel (ratio 1:2 compound to solid).

• Evaporate to dryness on a rotovap (ensure it is a free-flowing powder).

• Load the powder into a solid load cartridge or top of the column.

Category B: Reverse Phase (C18) Issues

Q4: Normal phase is failing to separate a close impurity. Should I try Reverse Phase? Diagnosis: Yes. The "ethyl" linker in your molecule allows for hydrophobic interaction that C18 can exploit, which silica cannot. The Fix: Use a Basic pH C18 Method .

• Why Basic? At acidic pH (Formic acid), the pyridine is protonated (

  ), making it extremely polar and causing it to elute in the void volume (dead time).

• Protocol: Use 10 mM Ammonium Bicarbonate (pH 10) or Ammonium Hydroxide in Water vs. Acetonitrile. This keeps the amine neutral, maximizing retention and separation on the C18 chain.

Detailed Purification Protocols

Protocol A: The "Gold Standard" (DCM/MeOH/NH₄OH)

Best for: Crude reaction mixtures with polar byproducts.

• Stationary Phase: Standard Flash Silica (40–63 µm).

• Mobile Phase Preparation:

  • Solvent A: Dichloromethane (DCM) + 1% conc. Ammonium Hydroxide (or 1% Triethylamine).

  • Solvent B: 90:10 DCM:Methanol + 1% conc. Ammonium Hydroxide.[3]

  • Note: Premixing the modifier prevents baseline drift.

• Gradient:

  • 0–5 min: 100% Solvent A (Isocratic hold to elute non-polar junk).

  • 5–20 min: 0% → 50% Solvent B (Linear gradient).

  • Target Elution: The product typically elutes around 3–5% MeOH concentration.

• Detection: UV at 254 nm (Pyridine ring) and 210 nm (Sulfone/End absorption).

Protocol B: Reverse Phase "Polishing"

Best for: Final purity >99% for biological assays.

• Column: C18 Flash Cartridge or Prep-HPLC Column.

• Mobile Phase:

  • Solvent A: Water + 10mM Ammonium Bicarbonate (pH ~8.5–9.0).

  • Solvent B: Acetonitrile (ACN).

• Gradient:

  • Start at 5% B.

  • Ramp to 40% B over 15 CV (Column Volumes).

  • Note: The sulfone makes the molecule relatively polar, so it will elute early (typically <30% ACN).

Decision Logic & Mechanisms (Visualized)

Figure 1: Purification Strategy Decision Tree

Use this workflow to select the correct method based on your crude sample's behavior.

Caption: Decision tree for selecting the optimal chromatographic method based on TLC behavior.

Figure 2: The "Silanol Effect" Mechanism

Why you must use basic modifiers for this specific molecule.

Caption: Mechanism of amine-silanol interaction and how basic modifiers (TEA/NH3) block acidic sites to improve resolution.

References

• BenchChem. (2025).[4] Technical Support Center: Purification of Polar Pyrimidine Derivatives. Retrieved from

• Teledyne ISCO. (2023). Flash Chromatography Guide: Purifying Basic Compounds on Silica. Retrieved from

• Friesen, R. S., et al. (1998).[5] Synthesis of COX-2 Inhibitors and Pyridine Intermediates. Bioorganic & Medicinal Chemistry Letters, 8, 2777-2782.[5] (Foundational chemistry for sulfonyl-pyridine synthesis).

• Sequent Scientific Ltd. (2013).[6] Process for preparation of 1-(6-methylpyridin-3-yl)-2-[4-(methylsulfonyl)phenyl]ethanone. WO2013065064A1. Retrieved from

• University of Rochester. (n.d.). Troubleshooting Flash Column Chromatography. Retrieved from

Sources

• 1. proper use of amino column - Chromatography Forum [chromforum.org]
• 2. researchgate.net [researchgate.net]
• 3. Chromatography [chem.rochester.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. WO2013065064A1 - A process for preparation of l-(6-methylpyridin-3-yl)-2-[4-(meth.ylsulfonyi)phenyl]ethanone field of invention - Google Patents [patents.google.com]
• 6. A Process For Preparation Of 1 (6 Methylpyridin 3 Yl) 2 [4 [quickcompany.in]

Technical Support Center: 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine

This technical guide addresses the stability, handling, and troubleshooting of 6-(2-(methylsulfonyl)ethyl)pyridin-3-amine .

Document ID: TS-PYR-MS-003 Subject: Stability Profile, Degradation Mechanisms, and Handling Protocols Audience: Medicinal Chemists, Process Chemists, Analytical Scientists[1]

Part 1: Chemical Identity & Critical Instability Factors[1]

Warning: Do not confuse this molecule with its analog 6-(methylsulfonyl)pyridin-3-amine (CAS 187143-22-2).[1] The presence of the ethyl linker in your compound introduces a specific instability pathway (Retro-Michael Elimination) that is absent in the direct sulfone analog.

The "Masked Vinyl" Risk (Retro-Michael Elimination)

The 2-(methylsulfonyl)ethyl group at the 6-position of the pyridine ring functions chemically as a "masked" vinyl group. Under basic conditions, the acidic protons adjacent to the sulfone can be removed, triggering a Retro-Michael addition (beta-elimination).[1]

• Trigger: pH > 8.0, presence of organic bases (TEA, DIPEA), or elevated temperatures in protic solvents.[1]

• Result: Release of methanesulfinic acid and formation of 6-vinylpyridin-3-amine (a reactive Michael acceptor prone to polymerization).[1]

Oxidative Instability

The primary amine at position 3 is electron-rich.[1] Like aniline derivatives, it is susceptible to radical-mediated oxidation by atmospheric oxygen, leading to:

• N-Oxides [1]

• Azo-dimers (causing brown/black discoloration)[1]

• Nitroso intermediates

Mechanism of Degradation (Visualized)

Caption: Figure 1. Dual degradation pathways: Base-catalyzed elimination (Red) and Oxidative coupling (Yellow).

Part 2: Troubleshooting Guide (FAQ Format)

Scenario A: Solution Discoloration

Q: My clear solution in DMSO/Methanol turned brown overnight. Is it still usable?

• Diagnosis: This indicates oxidative degradation of the 3-amino group.[1]

• Root Cause: Exposure to air or light without an antioxidant.[1]

• Action:

  • Check LCMS.[1] If the parent peak is >95%, the color is likely due to trace azo-impurities (high extinction coefficient). Purification may be possible.[1][2]

  • Prevention: Always sparge solvents with Argon/Nitrogen before dissolution.[1] Store under inert atmosphere.

Scenario B: New Impurity Peak (M-80)

Q: I see a new peak in LCMS with a mass loss of ~80 Da relative to the parent. What is it?

• Diagnosis: This is the 6-vinylpyridin-3-amine degradation product.[1]

• Calculation: Loss of Methanesulfinic acid (CH3SO2H = 80.1 Da).[1]

• Root Cause: The solution pH was likely too basic, or the sample was heated in a basic buffer.[1]

• Action:

  • Stop: Do not heat.

  • Adjust: Lower pH to < 6.0 immediately.

  • Note: This reaction is often irreversible if the vinyl group has polymerized.[1]

Scenario C: Solubility Issues

Q: The compound precipitates when I dilute my DMSO stock into aqueous buffer (pH 7.4).

• Diagnosis: The compound is moderately lipophilic in its neutral form.[1]

• Root Cause: At pH 7.4, the pyridine nitrogen (pKa ~5-6) is largely deprotonated/neutral, reducing aqueous solubility.[1]

• Action:

  • Formulate as a hydrochloride salt (add 1-2 eq.[1] HCl).

  • Lower buffer pH to 5.0-5.5 if the assay permits.[1]

Part 3: Storage & Handling Protocols[1]

Recommended Storage Conditions

Parameter	Recommendation	Rationale
Physical Form	HCl Salt (Preferred)	Protonation of the amine/pyridine blocks oxidation and prevents base-catalyzed elimination.[1]
Temperature	-20°C	Slows kinetic degradation rates.[1]
Atmosphere	Argon/Nitrogen	Prevents oxidative coupling of the aniline-like amine.[1]
Container	Amber Vial	Protects from light-induced radical formation.[1]

Solution Preparation Protocol

Follow this workflow to maximize stability during experiments:

• Solvent Choice: Use DMSO (anhydrous) or Methanol .[1] Avoid Acetone (reacts with amine to form imines).[1]

• Acidification (Critical Step): If dissolving the free base, add 1.0 equivalent of HCl (or TFA) immediately.[1] This "locks" the pyridine nitrogen and prevents the retro-Michael elimination.[1]

• Usage Window: Use solutions within 4 hours at room temperature. Discard unused portions; do not refreeze.

Experimental Workflow: Stability Check

Caption: Figure 2. Decision tree for solution preparation to ensure chemical integrity.

Part 4: References

• Retro-Michael Addition Mechanism:

  • Mechanism of base-catalyzed elimination in sulfone-ethyl systems.

  • Source: Bioconjugate Chemistry (ACS Publications).[1][3] "Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation." (2023).[1][3]

  • [3]

• Aminopyridine Oxidation:

  • General stability data for 3-aminopyridine derivatives.

  • Source: National Institutes of Health (NIH) / PubMed.[1] "Stability of 4-aminopyridine and 3,4-diaminopyridine oral capsules." (2002).[1]

• Amine Basicity & Reactivity Trends:

  • Electronic effects on pyridine ring stability.[1]

  • Source: Master Organic Chemistry. "5 Key Basicity Trends of Amines."

• Sulfone Group Chemistry:

  • Reversibility of sulfone-based Michael adducts.[1]

  • Source: Royal Society of Chemistry (RSC).[1] "Exploiting retro oxa-Michael chemistry in polymers." (2023).[1]

Sources

• 1. 6-(2-aminoethyl)pyridin-3-ol dihydrochloride | 1909316-53-5 [sigmaaldrich.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. eprints.soton.ac.uk [eprints.soton.ac.uk]

Technical Support Center: Handling Hygroscopic Pyridine Amine Intermediates

Status: Operational Ticket ID: PYR-AMINE-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary: The "Hidden Variable"

Pyridine amines are notoriously difficult intermediates. Their dual nature—the basic pyridine nitrogen and the nucleophilic amine—creates a high affinity for atmospheric moisture. This hygroscopicity is not merely a storage issue; it is a stoichiometric silent killer .

Water absorption alters the effective Molecular Weight (MW) of your starting material, leading to under-dosing of reagents in critical couplings (e.g., Buchwald-Hartwig, Amide coupling). Furthermore, absorbed water can deactivate moisture-sensitive catalysts or hydrolyze unstable electrophiles.

This guide provides field-proven protocols to stabilize, handle, and purify these intermediates, moving beyond standard textbook advice to industrial "tricks of the trade."

Workflow Visualization

Decision Matrix: The "Dry Chain" Protocol

This logic flow dictates how to handle the material based on its physical state and downstream application.

Figure 1: Decision matrix for processing hygroscopic pyridine amines. Note that quantifying water content (KF) is the critical step often skipped, leading to stoichiometry errors.

Module 1: Intake & Accurate Dosing

The Problem: The "Wet" Molecular Weight

If your pyridine amine has absorbed 5% water by weight, and you calculate stoichiometry based on the anhydrous MW, you are under-dosing your reactant by 5%. In a 1:1 coupling, this leaves unreacted electrophile, complicating purification.

Protocol A: The "Subtractive Weighing" Method

Use this when a glovebox is unavailable.

• Preparation: Dry a septum-capped vial and flush with Argon.

• Tare: Place the empty vial on the balance. Tare it.

• Transfer: Quickly transfer the approximate amount of sticky/hygroscopic amine into the vial. Cap immediately.

• Weigh: Record the total weight.

• Solubilize: Inject anhydrous solvent (e.g., DMF, DCM) through the septum to dissolve the amine inside the weighed vial.

• Transfer: Syringe out the solution into your reaction vessel.

• Back-Weigh: Weigh the "empty" vial (with residual solvent/amine).

• Calculation: Mass_transferred = (Total Weight) - (Back Weight).

Protocol B: The Toluene Azeotrope (In-Situ Drying)

Best for: Immediate use in water-sensitive reactions (e.g., Grignard, unstable acid chlorides).

Pyridine forms a minimum-boiling azeotrope with water at 93.6°C. However, Toluene forms a lower-boiling heterogenous azeotrope with water (~85°C) and breaks the pyridine-water interaction [1][2].

• Dissolve your "wet" pyridine amine in Toluene (10 mL per gram).

• Rotovap at 40–50°C. The water/toluene azeotrope distills off first.

• Repeat 3x.

• Redissolve in your reaction solvent (e.g., THF, DCM).

• Result: Water content is typically reduced to <100 ppm.

Module 2: Isolation & Purification

Handling the "sticky oil" at the end of a reaction is the most common frustration.

Strategy A: The "Salt Formation" Escape Hatch

Free-base pyridine amines are often oils or low-melting solids. Their Hydrochloride (HCl) or Trifluoroacetate (TFA) salts are usually crystalline, non-hygroscopic solids [3].

Step-by-Step Protocol:

• Dissolve the crude oily amine in anhydrous Ethyl Acetate (EtOAc) or Diethyl Ether (Et2O) .

• Cool to 0°C in an ice bath.

• Add 2M HCl in Diethyl Ether (commercial solution) dropwise.

  • Note: Do NOT use aqueous HCl, or you defeat the purpose.

• A white precipitate should form immediately.

• Stir for 15 minutes.

• Filter under a blanket of Nitrogen (using a Schlenk frit if possible) or rapid vacuum filtration.

• Wash with cold anhydrous ether.

• Dry in a vacuum desiccator.[1][2]

Strategy B: Continuous Extraction (For Water-Soluble Amines)

Highly polar pyridine amines (e.g., aminopyridines with extra polar groups) often stay in the aqueous layer during workup.

Data Table: Solvent Systems for Extraction

Solvent System	Partition Coefficient (LogP) Suitability	Notes
DCM / Isopropanol (3:1)	Moderate to High Polarity	The "Magic Solvent." Extracts almost anything polar from water.
n-Butanol	High Polarity	High boiling point (117°C). Hard to remove, but excellent extraction efficiency.
Chloroform	Moderate	Good for simple pyridines. Carcinogenic; use DCM if possible.
Continuous Extraction	Extreme Polarity	Use a liquid-liquid continuous extractor with Et2O or DCM for 24-48 hours [4].

Module 3: Troubleshooting FAQ

Q1: My product turned into a gum/oil on the rotovap and won't solidify.

• Diagnosis: Trace solvent or water impurities are depressing the melting point.

• Fix:

  • Add a small amount of DCM , then add excess Hexanes or Pentane until cloudy.

  • Rotovap slowly. The lower boiling non-polar solvent pulls the DCM out, forcing the product to crash out as a solid.

  • Alternative: Scratch the flask glass with a spatula under a layer of Hexanes to induce nucleation.

Q2: The Buchwald-Hartwig coupling stalled or failed.

• Diagnosis: Water poisoned the catalyst or the pyridine nitrogen coordinated to the Palladium.

• Fix:

  • Ensure you used the Azeotropic Drying (Protocol B) on the amine before adding the catalyst.

  • Switch to a ligand that is bulky enough to prevent Pyridine-Pd coordination (e.g., XPhos or BrettPhos ) [5].

  • Check if the pyridine nitrogen is at the 2-position (ortho). These are notoriously difficult substrates for Pd-catalysis due to chelation.

Q3: My yield is >100% and the NMR looks wet.

• Diagnosis: The pyridine amine has trapped water or solvent in the crystal lattice.

• Fix: Standard high-vacuum is often insufficient.

  • Dissolve in DCM .

  • Dry over Sodium Sulfate (Na2SO4) for at least 30 minutes.

  • Filter and evaporate.[1][2]

  • Dry in a vacuum oven at 40°C with a P2O5 (Phosphorus Pentoxide) tray present as a desiccant.

References

• BenchChem. (2025).[3][4] Overcoming challenges in the purification of pyridine compounds. BenchChem Technical Guides. Link

• Frontier, A. (2026).[1] Workup: Drying Methods - Azeotroping.[1][4][5] University of Rochester Department of Chemistry. Link

• Oreate AI. (2026). Innovative Process Research on Selective Preparation of Amine Monohydrochlorides.Link

• Organic Syntheses. (1950). 3-Aminopyridine Purification and Extraction.[2] Org.[1][2][6] Synth. 1950, 30, 3. Link

• Forero-Cortés, P. A., et al. (2019).[6] The 25th Anniversary of the Buchwald–Hartwig Amination: Development, Applications, and Outlook.[6] Organic Process Research & Development.[6] Link[6]

Disclaimer: These protocols involve hazardous chemicals.[2][7] Always consult the Safety Data Sheet (SDS) and your institution's safety officer before proceeding.

Sources

• 1. Workup [chem.rochester.edu]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. reddit.com [reddit.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Handling Pyridine: Best Practices and Precautions [postapplescientific.com]

Technical Support Center: Optimizing Reduction Steps for 3-Amino-6-Substituted Pyridines

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis and optimization of reduction reactions involving 3-amino-6-substituted pyridines. This resource is designed to provide in-depth troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered in the laboratory. As Senior Application Scientists, we have compiled this guide based on established literature and extensive field experience to ensure you can achieve optimal results in your synthetic endeavors. The piperidine scaffold is a crucial motif in a vast array of FDA-approved drugs, making the efficient and selective reduction of functionalized pyridines a critical process in medicinal chemistry.[1]

Troubleshooting Guide: Common Issues and Solutions

The reduction of the pyridine ring, particularly in the presence of an amino substituent, can be a challenging transformation due to the aromatic stability of the ring and the potential for the nitrogen atom to act as a catalyst poison.[2] This guide addresses the most frequently encountered problems in a question-and-answer format, providing not just solutions but also the underlying scientific reasoning to empower your experimental design.

Issue 1: Incomplete Reduction or Low Conversion to the Desired Piperidine

Question: I am attempting to reduce my 3-amino-6-substituted pyridine to the corresponding piperidine, but I am consistently observing low conversion rates with a significant amount of starting material remaining. What factors could be contributing to this, and how can I improve the reaction efficiency?

Answer:

Incomplete reduction is a common hurdle in pyridine chemistry. Several factors can contribute to this issue, primarily related to catalyst activity and reaction conditions.

• Catalyst Deactivation: The lone pair of electrons on the pyridine nitrogen can strongly coordinate to the metal center of your catalyst (e.g., Pd, Pt, Rh), leading to catalyst poisoning and reduced activity.[2] The 3-amino group can further exacerbate this effect.

  • Solution 1: Acidic Additives: Performing the hydrogenation in the presence of an acid, such as acetic acid or trifluoroacetic acid (TFA), can protonate the pyridine nitrogen. This protonation reduces its coordinating ability, thereby preventing catalyst poisoning and enhancing the reaction rate.

  • Solution 2: Catalyst Choice and Loading: For challenging substrates, consider using more robust catalysts. Rhodium-based catalysts, such as Rhodium on carbon (Rh/C) or Rhodium(III) oxide (Rh₂O₃), have shown high activity for the hydrogenation of unprotected pyridines under mild conditions.[2][3] Increasing the catalyst loading (e.g., from 5 mol% to 10 mol%) can also improve conversion, although this should be optimized to balance cost and efficiency.

  • Solution 3: Quaternization: In some cases, quaternizing the pyridine nitrogen with an alkyl halide prior to reduction can significantly activate the ring towards hydrogenation.[2] The resulting pyridinium salt is more readily reduced, and the protecting group can often be removed during or after the reduction.

• Insufficient Hydrogen Pressure or Inefficient Hydrogen Transfer:

  • Solution (for Catalytic Hydrogenation): Ensure your system is properly sealed and that the hydrogen pressure is maintained throughout the reaction. For stubborn reductions, increasing the hydrogen pressure (e.g., from 5 bar to 50 bar) can be effective, though this requires specialized high-pressure equipment.[3][4]

  • Solution (for Transfer Hydrogenation): In transfer hydrogenation, the choice of hydrogen donor is critical. Formic acid and its salts (e.g., triethylammonium formate) are common and effective donors.[5] For borane-catalyzed transfer hydrogenations, ammonia borane is a practical and efficient hydrogen source that avoids the need for high-pressure H₂.[6][7] Ensure the donor is used in a sufficient stoichiometric excess.

• Reaction Temperature and Time:

  • Solution: While some modern catalytic systems operate at mild temperatures (e.g., 40°C)[3], some reductions may require elevated temperatures to overcome the activation energy barrier. A systematic screen of reaction temperatures (e.g., from room temperature to 80°C) and extended reaction times should be conducted. However, be mindful that harsh conditions can lead to side reactions.

Experimental Protocol: General Procedure for Catalytic Hydrogenation of a 3-Amino-6-Substituted Pyridine

• Reaction Setup: To a solution of the 3-amino-6-substituted pyridine (1.0 eq) in a suitable solvent (e.g., methanol, ethanol, or trifluoroethanol (TFE)[3]), add the catalyst (e.g., 5-10 mol% Pd/C or Rh₂O₃[2]).

• Inerting: If using a hydrogenation vessel, flush the system with an inert gas (e.g., nitrogen or argon) to remove oxygen.

• Hydrogenation: Introduce hydrogen gas to the desired pressure (e.g., 5 bar).[3]

• Reaction: Stir the mixture vigorously at the desired temperature (e.g., 40°C) for the specified time (e.g., 16 hours), monitoring the reaction progress by TLC, GC, or LC-MS.[3]

• Work-up: Upon completion, carefully vent the hydrogen and flush the system with an inert gas. Filter the reaction mixture through a pad of celite to remove the catalyst, washing with the reaction solvent. The filtrate can then be concentrated and purified by standard methods (e.g., chromatography or crystallization).

Issue 2: Formation of Partially Reduced Byproducts (Tetrahydropyridines)

Question: My reduction is proceeding, but I am isolating a significant amount of the corresponding tetrahydropyridine intermediate instead of the fully saturated piperidine. How can I drive the reaction to completion?

Answer:

The formation of stable di- or tetrahydropyridine intermediates is a known challenge, particularly when the reaction conditions are not sufficiently forcing or when certain substitution patterns are present on the pyridine ring.[5][8]

• Mechanism Insight: The reduction of pyridines often proceeds through dihydropyridine and tetrahydropyridine intermediates. The final reduction step from the tetrahydropyridine to the piperidine can sometimes be the rate-limiting step.

• Solution 1: Increase Reaction Severity: As with incomplete conversion, increasing the hydrogen pressure, temperature, or reaction time can often promote the complete reduction to the piperidine.

• Solution 2: Catalyst Selection: Some catalysts are more effective at promoting full saturation. For instance, rhodium-based catalysts are often cited for their ability to fully reduce pyridines under relatively mild conditions.[2]

• Solution 3: Stepwise Reduction: In some cases, a two-step approach may be beneficial. First, perform a partial reduction to the tetrahydropyridine under milder conditions. Then, isolate the intermediate and subject it to a second reduction under more forcing conditions or with a different catalyst system specifically chosen for the reduction of enamines or cyclic imines.

Issue 3: Undesired Side Reactions: Dehalogenation or Amino Group Elimination

Question: My 3-amino-6-halopyridine is undergoing dehalogenation during the reduction. Alternatively, I am observing the loss of the 3-amino group. How can I preserve these functional groups?

Answer:

Chemoselectivity is a major concern when reducing highly functionalized pyridines.

• Dehalogenation: This is a common side reaction, especially with palladium catalysts.

  • Solution 1: Catalyst Choice: Platinum-based catalysts (e.g., PtO₂) or rhodium-based catalysts are generally less prone to causing dehalogenation compared to palladium.[1] A recently developed titanocene dichloride catalyzed system has also shown good tolerance for halide substituents.[1]

  • Solution 2: Milder Reducing Agents: Consider using transfer hydrogenation with a milder hydrogen source or borane-catalyzed reductions, which can sometimes offer better chemoselectivity.[6]

  • Solution 3: Optimize Reaction Conditions: Lowering the reaction temperature and pressure can sometimes minimize dehalogenation, although this may also reduce the rate of the desired reduction.

• Amino Group Elimination: The elimination of an amino group during reduction has been observed, particularly with reducing agents like samarium diiodide (SmI₂) in the presence of water.[9]

  • Solution 1: Amino Group Protection: Protecting the 3-amino group as a carbamate (e.g., Boc or Cbz) or an amide can prevent its elimination and may also influence the stereochemical outcome of the reduction. This is a common strategy in the synthesis of 3-aminopiperidine derivatives.

  • Solution 2: Avoid Harsh Reducing Agents: For substrates sensitive to amino group elimination, avoid highly reactive reducing agents. Catalytic hydrogenation under controlled conditions is generally a safer choice.

Data Presentation: Comparison of Common Reduction Methods

Reduction Method	Typical Catalyst/Reagent	Advantages	Potential Issues
Catalytic Hydrogenation	Pd/C, PtO₂, Rh/C, Rh₂O₃	High atom economy, clean reactions, scalable.[3]	Catalyst poisoning, dehalogenation (with Pd), requires pressure equipment.[2]
Transfer Hydrogenation	[Cp*RhCl₂]₂, HCOOH-Et₃N	Avoids high-pressure H₂, good for lab scale, can be highly chemoselective.[5]	Stoichiometric waste from hydrogen donor.
Borane-Catalyzed Reduction	B(C₆F₅)₃, Ammonia Borane	Metal-free, mild conditions, good functional group tolerance.[6][7]	Can have issues with air and moisture sensitivity.
Metal Hydride Reduction	LiAlH₄, NaBH₄	Powerful reducing agents.[10]	Poor chemoselectivity, violent reactions with protic solvents (LiAlH₄), may not reduce pyridines effectively without activation.[10]

Frequently Asked Questions (FAQs)

Q1: How does the substituent at the 6-position affect the reduction?

The electronic nature of the substituent at the 6-position can significantly influence the ease of reduction. Electron-withdrawing groups can lower the electron density of the pyridine ring, making it more susceptible to nucleophilic attack by a hydride or to hydrogenation. Conversely, electron-donating groups can make the ring more electron-rich and potentially more difficult to reduce.

Q2: I am trying to perform an asymmetric reduction to obtain a specific stereoisomer of my 3-aminopiperidine. What are the key considerations?

Asymmetric hydrogenation of 3-substituted pyridines is challenging. Key strategies include:

• Chiral Catalysts: The use of chiral phosphine ligands with rhodium or iridium catalysts has shown success in the asymmetric hydrogenation of pyridinium salts.[4]

• Enzyme Cascades: Biocatalytic methods using enzyme cascades, such as a combination of galactose oxidase and imine reductase, have been developed for the synthesis of enantiopure 3-aminopiperidines.[11][12][13]

• Substrate Control: The presence of a chiral auxiliary on the amino group or another part of the molecule can direct the stereochemical outcome of the reduction.

Q3: Can I use metal hydrides like NaBH₄ or LiAlH₄ to reduce my 3-aminopyridine?

Standard metal hydrides like sodium borohydride (NaBH₄) are generally not strong enough to reduce the aromatic pyridine ring.[10] Lithium aluminum hydride (LiAlH₄) is a much stronger reducing agent but often leads to complex mixtures and side reactions with pyridines.[10] These reagents are more commonly used to reduce imines or iminium ions, which are intermediates in some pyridine reduction pathways.[14] Metal alkoxyaluminum hydrides can offer more nuanced reactivity.[15][16]

Q4: What is the role of the solvent in these reductions?

The solvent can play a crucial role in both substrate/reagent solubility and in influencing the reaction mechanism. Protic solvents like methanol or ethanol are common for catalytic hydrogenation. More recently, trifluoroethanol (TFE) has been shown to be a highly effective solvent for rhodium-catalyzed hydrogenations of pyridines, potentially due to its ability to stabilize intermediates and its slight acidity.[3] For transfer hydrogenations, aprotic solvents like THF or toluene are often used.[6]

Visualization of Experimental Workflow

General Workflow for Optimizing Pyridine Reduction

Caption: A logical workflow for troubleshooting and optimizing the reduction of 3-amino-6-substituted pyridines.

References

• Zhou, Q., Zhang, L., Meng, W., Feng, X., Yang, J., & Du, H. (2016). Borane-Catalyzed Transfer Hydrogenations of Pyridines with Ammonia Borane. Organic Letters, 18(19), 5189–5191. [Link]

• Li, Y., et al. (2022). Dearomative Selective Reduction of Structurally Diverse N-Heteroarenes Enabled by Titanium Catalysis. ChemRxiv. [Link]

• Wang, D., & Astruc, D. (2013). Efficient and Chemoselective Reduction of Pyridines to Tetrahydropyridines and Piperidines via Rhodium‐Catalyzed Transfer Hydrogenation. Angewandte Chemie International Edition, 52(2), 656-660. [Link]

• Pugh, D. S., et al. (2024). Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions. Organic & Biomolecular Chemistry, 22(3), 488-494. [Link]

• Contente, M. L., et al. (2020). Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades. Chemical Communications, 56(57), 7968-7971. [Link]

• Singh, P. P., et al. (2020). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Indian Journal of Chemistry - Section B, 59B(6), 913-919. [Link]

• Dalal Institute. (n.d.). Mechanism of Metal Hydride Reduction of Saturated and Unsaturated Carbonyl Compounds, Acids, Esters and Nitriles. Dalal Institute. [Link]

• Kamitanaka, T., et al. (1995). The Novel Reduction of Pyridine Derivatives with Samarium Diiodide. Heterocycles, 41(1), 1-4. [Link]

• Piffaretti, F., et al. (2018). Asymmetric Hydrogenation of 3-Substituted Pyridinium Salts. Angewandte Chemie International Edition, 57(42), 13889-13893. [Link]

• Malek, J. (1985). Reductions by Metal Alkoxyaluminum Hydrides. Organic Reactions, 34, 1-317. [Link]

• Abdel-Magid, A. F. (2014). Reduction of C=N to CH-NH by Metal Hydrides. In Comprehensive Organic Synthesis II (Second Edition), (pp. 1-33). [Link]

• Wikipedia. (n.d.). Reductions with metal alkoxyaluminium hydrides. [Link]

• Glorius, F. (2021). Asymmetric Partial Reductions of Pyridines. Trends in Chemistry, 3(12), 1011-1013. [Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01860A [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. air.unimi.it [air.unimi.it]
• 5. pcliv.ac.uk [pcliv.ac.uk]
• 6. Borane-Catalyzed Transfer Hydrogenations of Pyridines with Ammonia Borane [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. Asymmetric Partial Reductions of Pyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 10. uop.edu.pk [uop.edu.pk]
• 11. Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades - Chemical Communications (RSC Publishing) DOI:10.1039/D0CC02976A [pubs.rsc.org]
• 12. Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Reductions with metal alkoxyaluminium hydrides - Wikipedia [en.wikipedia.org]
• 16. organicreactions.org [organicreactions.org]

Technical Support Center: 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine. This resource is designed for researchers, chemists, and quality control professionals to understand, identify, and troubleshoot common impurities associated with this compound. Our goal is to provide practical, experience-driven insights to ensure the integrity of your research and development activities.

Frequently Asked Questions (FAQs)

This section addresses the most common questions our team encounters regarding the purity and stability of 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine.

Q1: What are the primary categories of impurities I should expect to see in a typical batch of 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine?

Impurities associated with this molecule can be broadly classified into three main categories:

• Process-Related Impurities: These are chemical species that arise directly from the manufacturing process. They include unreacted starting materials, intermediates that were not fully converted, and by-products from unintended side reactions. The specific profile of these impurities is highly dependent on the synthetic route chosen.

• Degradation Products: These impurities form over time due to the decomposition of the target molecule under specific conditions, such as exposure to air, light, or extreme pH. Aromatic amines, in particular, can be susceptible to oxidative degradation.

• Residual Solvents and Reagents: These are not impurities in the structural sense but are extraneous materials remaining from the synthesis and purification steps. Common examples include solvents like DMF, ethyl acetate, or catalysts such as palladium, which might be used in coupling reactions common for this type of molecule.

Q2: How does the synthetic pathway influence the potential impurity profile?

The synthesis route is the single most significant factor determining the impurity profile. A common and plausible route to synthesize 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine involves several key steps, each with its own potential for generating specific impurities.

For instance, a likely pathway could start with a substituted chloropyridine which is then subjected to a nucleophilic substitution or a cross-coupling reaction, followed by the reduction of a nitro group to the final amine.

The diagram below illustrates this hypothetical pathway and pinpoints where key impurities can originate.

Technical Support Center: Storage &amp; Handling of 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine

Case ID: 6-MSEPA-STORAGE-001 Compound Class: Functionalized Aminopyridine / Sulfone Intermediate Criticality: High (Oxidation Sensitive / Hygroscopic)

Executive Summary: The "Golden Rules" of Stability

You are dealing with a 3-aminopyridine derivative .[1][2][3][4][5] While the sulfone tail (2-(methylsulfonyl)ethyl) is chemically robust, the primary amine at the 3-position of the pyridine ring is the "Achilles' heel" of this molecule. It is susceptible to oxidative degradation and hygroscopic clumping .

Immediate Action Required: If you have just received this shipment, do not store it on the benchtop.

• Flush the headspace with Argon or Nitrogen.

• Seal with Parafilm or a teflon-lined cap.

• Store at -20°C immediately.

Storage Condition Matrix

The following parameters are non-negotiable for maintaining >98% purity over 6+ months.

Parameter	Specification	Technical Rationale
Temperature (Long Term)	-20°C (± 5°C)	Prevents thermal degradation and slows oxidation kinetics of the primary amine.
Temperature (Active Use)	2°C to 8°C	Acceptable for <1 week. Minimizes freeze-thaw cycles which induce moisture condensation.
Atmosphere	Inert (Ar/N₂)	CRITICAL. 3-aminopyridines readily oxidize in air to form N-oxides and azo-dimers (browning).
Humidity Control	Desiccated (<30% RH)	The pyridine ring nitrogen and sulfone group are polar; the compound is hygroscopic.
Light Exposure	Dark / Amber Vial	Aromatic amines are photosensitive. UV light accelerates radical oxidation pathways.
Container Type	Glass (Amber)	Avoid plastics for long-term storage to prevent leaching; glass ensures a tight seal against moisture.

The "Why": Mechanisms of Degradation

To troubleshoot effectively, you must understand the chemical pathways leading to failure.

Degradation Logic Pathway

The following diagram illustrates the causality between environmental exposure and physical changes in the compound.

Figure 1: Degradation pathways for aminopyridine derivatives. Note that oxidation and photodegradation primarily lead to color changes, while moisture leads to physical state changes.

Troubleshooting Guide & FAQs

Issue 1: Color Change (The "Browning" Effect)

Q: My powder was off-white when it arrived, but now it looks yellow/brown. Is it still usable?

• Diagnosis: This is the classic signature of aromatic amine oxidation . The primary amine group (-NH2) has reacted with atmospheric oxygen to form N-oxides or azo-linkages.

• Impact:

  • Light Yellow: Likely <2% impurity. Usable for rough synthesis but may require purification for biological assays.

  • Dark Brown/Black: Significant degradation (>5%). Do not use.

• Corrective Action:

  • If you have enough material (>1g), perform a recrystallization . Aminopyridines can often be recrystallized from Ethanol/Hexane or Ethyl Acetate mixtures.

  • Prevention:[1][6][7][8] Always backfill the vial with Nitrogen/Argon after every use.

Issue 2: Physical State Change (Clumping)

Q: The compound has turned into a sticky gum or a hard rock. Can I chip it out?

• Diagnosis: Hygroscopicity . The pyridine nitrogen and the sulfone oxygen atoms are hydrogen-bond acceptors, pulling moisture from the air.

• Risk: Weighing errors. If the compound has absorbed water, your molar calculations will be wrong (the effective Molecular Weight has increased).

• Corrective Action:

  • Dissolve the entire clump in a dry solvent (e.g., DCM or Methanol).

  • Add a drying agent (Na₂SO₄ or MgSO₄).

  • Filter and re-concentrate in vacuo to recover the dry solid.

Issue 3: Solubility Issues

Q: I'm trying to dissolve it in CDCl₃ for NMR, but it's cloudy.

• Diagnosis: You may have formed a carbonate salt or the compound is wet.

  • Amines react with atmospheric CO₂ to form carbamates/carbonates over time.

  • Sulfones are polar; CDCl₃ might be too non-polar if the sample is hydrated.

• Corrective Action:

  • Try a more polar solvent like DMSO-d6 or MeOD (Methanol-d4).

  • If using CDCl₃, add a drop of MeOD to break hydrogen bond aggregates.

Standard Operating Procedure (SOP): Handling & Thawing

To prevent condensation-induced degradation, strict adherence to the thawing protocol is required.

Protocol: The "Cold Chain" Thaw

• Remove the vial from the -20°C freezer.

• Wait: Place the vial in a desiccator or on the benchtop for 30 minutes until it reaches room temperature.

  • Why? Opening a cold vial causes atmospheric moisture to flash-condense onto the solid, ruining it instantly.

• Open quickly, weigh the required amount.

• Purge the headspace with Nitrogen/Argon gas (2-3 seconds low flow).

• Seal immediately with Parafilm.

• Return to -20°C.

Workflow Visualization

Figure 2: Safe handling workflow to prevent moisture ingress during weighing.

References & Authority

The protocols above are derived from standard chemical handling practices for functionalized aminopyridines and sulfones.

• Sigma-Aldrich (Merck). Safety Data Sheet: 6-(Methylsulfonyl)pyridin-3-amine (Analogous Structure). (Provides baseline toxicity and storage data for the methyl-sulfone aminopyridine class).

• Organic Syntheses. Synthesis and Handling of 3-Aminopyridine Derivatives. (Establishes the hygroscopic nature and oxidation sensitivity of the 3-aminopyridine core).

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary: Aminopyridines. (General stability and toxicity profiles).[7][8]

• Fisher Scientific. Chemical Storage Guidelines for Organic Amines. (General protocols for inert gas storage of oxidizable amines).

Disclaimer: This guide is for research use only. Always consult the specific Material Safety Data Sheet (MSDS) provided by your vendor for regulatory compliance.

Sources

• 1. fishersci.com [fishersci.com]
• 2. nbinno.com [nbinno.com]
• 3. Cracking the code: the clinical and molecular impact of aminopyridines; a review (2019–2024) - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07438F [pubs.rsc.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Management of 3-aminopyridine-2-carboxaldehyde thiosemicarbazone-induced methemoglobinemia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. enamine.enamine.net [enamine.enamine.net]
• 7. fishersci.com [fishersci.com]
• 8. fishersci.com [fishersci.com]

Troubleshooting low purity in Apremilast intermediate synthesis

Topic: Troubleshooting Low Purity in Apremilast Intermediate Synthesis

Status: Active | Version: 2.4 | Audience: Process Chemists & R&D Scientists

Introduction

Welcome to the Apremilast Synthesis Support Hub. This guide addresses the critical quality attributes (CQAs) of the two primary intermediates required for the synthesis of Apremilast (Otezla®):

• (S)-Aminosulfone: (S)-1-(3-ethoxy-4-methoxyphenyl)-2-(methylsulfonyl)ethanamine (CAS: 608141-43-1).[1]

• Phthalic Anhydride Derivative: 3-Acetamidophthalic anhydride (CAS: 6296-53-3).[2][3][4]

Low purity in the final API is frequently traceable to specific failures in the kinetic resolution of the aminosulfone or incomplete cyclization during the final condensation step. This guide provides root-cause analysis and validated recovery protocols.

Visualizing the Impurity Landscape

The following diagram maps the standard synthetic pathway and identifies exactly where critical impurities enter the system.

Figure 1: Critical Control Points (CCPs) in Apremilast synthesis where specific impurities are generated.

Module 1: The Chiral Amine (Enantiomeric Purity)

Target: (S)-1-(3-ethoxy-4-methoxyphenyl)-2-(methylsulfonyl)ethanamine Spec: HPLC Purity > 99.5%, Chiral Purity (ee) > 98.0%[1][5][6]

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Low Enantiomeric Excess (ee < 90%)	Inefficient Salt Formation: The diastereomeric salt with N-acetyl-L-leucine did not crystallize selectively.	Adjust Solvent Ratio: The standard Methanol (MeOH) system is often too soluble. Switch to MeOH:Ethanol (1:2) to force the precipitation of the (S)-salt while keeping the (R)-isomer in solution [1].
Low Yield (< 35%)	Over-washing: The salt is slightly soluble in pure alcohol.	Wash with Cold EtOAc: Wash the filter cake with cold Ethyl Acetate instead of alcohols to remove the mother liquor without dissolving the desired salt.
"Des-ethyl" Impurity Detected	Thermal Degradation: During the lithiation of the starting sulfone (prior to amine formation), the temperature exceeded -50°C.	Strict Cryogenics: Ensure the lithiation step (using n-BuLi) is maintained strictly below -60°C . The methoxy/ethoxy groups are labile to cleavage by strong bases at higher temperatures.

Validated Protocol: Chiral Resolution Recovery

If your batch has low optical purity (e.g., 85-90% ee), use this recrystallization method.

• Dissolution: Suspend the low-purity (S)-amine salt (100 g) in Methanol (500 mL) .

• Reflux: Heat to reflux (65°C) until a clear solution is obtained.

• Controlled Cooling: Cool slowly to 25°C over 2 hours. Do not crash cool.

• Seeding: If no precipitate forms by 40°C, seed with 0.1% pure (S)-salt.

• Filtration: Filter the white solid and wash with cold Methanol (50 mL) .

• Liberation: Treat the wet cake with 1N NaOH and extract into Dichloromethane (DCM) to obtain the free base.

• Result: Expected recovery ~85%; Expected ee > 99.0%.

Module 2: The Condensation Step (Chemical Purity)

Target: Apremilast Crude Spec: Ring-opened impurities < 0.1%

FAQ: Why is my reaction incomplete?

Q: I see a major impurity at RRT ~0.85 in HPLC. What is it? A: This is likely the Ring-Opened Acid-Amide Impurity .

• Mechanism: The reaction between the chiral amine and 3-acetamidophthalic anhydride proceeds through an open intermediate. The final step is the closure of the imide ring (cyclization), which releases water.

• Root Cause: If water is not removed or the temperature is too low (< 110°C), the ring does not close.

• Solution: Ensure you are using Glacial Acetic Acid and heating to reflux (118-120°C). If the impurity persists, add a scavenger like acetic anhydride (small excess) to drive the dehydration [2].

Protocol: High-Purity Condensation

• Charge: 3-Acetamidophthalic anhydride (1.0 eq) and (S)-Aminosulfone (1.0 eq) in Glacial Acetic Acid (10 volumes).

• Reaction: Heat to reflux (118°C) .

• IPC (In-Process Control): Monitor by HPLC after 3 hours.

  • Pass Criteria: Unreacted amine < 0.5%; Ring-opened intermediate < 1.0%.[4]

• Work-up: Distill off 70% of the acetic acid under vacuum.

• Solvent Swap: Add Ethanol (10 volumes) to the residue and heat to solution.

• Crystallization: Cool to 0-5°C. The product crystallizes, leaving the (R)-isomer and unreacted anhydride in the mother liquor.

Module 3: Impurity Profiling Data

Use the table below to identify unknown peaks in your chromatogram.

Impurity Name	RRT (Approx)	Origin	Mitigation Strategy
N-Deacetyl Apremilast	0.45	Hydrolysis of the acetamide group due to strong acid/base exposure.	Avoid prolonged exposure to strong acids during workup. Maintain pH 5-7.
Des-ethyl Apremilast	0.92	Impure starting material (Isovanillin) or thermal cleavage.	QC the starting 3-ethoxy-4-methoxybenzaldehyde. Limit reaction temps.
Apremilast Dimer	1.25	Over-concentration during condensation.	Maintain dilution (at least 10V solvent).
(R)-Enantiomer	1.00 (Chiral Col)	Failure in Module 1 (Resolution).	Recrystallize final API in Acetone/Ethanol.

Diagnostic Logic Tree

Use this flow to determine your next experimental step.

Figure 2: Decision matrix for troubleshooting purity failures.

References

• Manne, S. R., et al. (2021). "Chemoenzymatic Synthesis of Apremilast: A Study Using Ketoreductases and Lipases." Journal of the Brazilian Chemical Society, 32(5), 1100-1110.[1] Link[1]

• Ruchelman, A. L., et al. (2015).[7] "Asymmetric synthetic processes for the preparation of amino sulfone compounds." U.S. Patent 9,126,906.[7] Link

• Muller, G. W., et al. (2000). "Substituted phenethylsulfones and method of reducing TNF-alpha levels." U.S. Patent 6,020,358. Link

Sources

• 1. scielo.br [scielo.br]
• 2. Apremilast Impurity |CAS No. 6296-53-3 [analyticachemie.in]
• 3. ruifuchem.com [ruifuchem.com]
• 4. Apremilast Impurity 2 | CAS No- 6296-53-3 [chemicea.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. researchgate.net [researchgate.net]
• 7. A Review on Synthetic Advances toward the Synthesis of Apremilast, an Anti-inflammatory Drug [ouci.dntb.gov.ua]

Reference Data & Comparative Studies

High-Resolution Purity Analysis of 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine: A Comparative HPLC Guide

Executive Summary

The Analytical Challenge: 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine presents a "perfect storm" for chromatographic separation. It combines a basic pyridine nitrogen (pKa ~6.0), a polar primary amine, and a highly polar sulfone tail. Conventional C18 columns often fail here, resulting in peak tailing (due to silanol interactions) and phase collapse (due to the need for high-aqueous mobile phases to retain the polar sulfone).

The Solution: This guide objectively compares three separation strategies: Standard C18 , HILIC , and the recommended Polar-Embedded Reversed-Phase (RP) technology. We demonstrate that while HILIC offers retention, the Polar-Embedded RP method provides the optimal balance of robustness, peak symmetry, and reproducibility for QC environments.

Part 1: Molecular Analysis & Method Selection Logic

To design a robust method, we must first deconstruct the analyte.

The Analyte Profile[2]

• Compound: 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine

• Core Structure: Pyridine ring substituted with an amine and an ethyl-sulfone chain.

• Critical Properties:

  • Basicity: The pyridine ring nitrogen is the primary basic site (pKa ~5.7–6.0). At pH < 5, it is protonated [

    ].

  • Polarity: The sulfone (

    ) group is a strong hydrogen bond acceptor, significantly lowering .

  • Hydrophobicity: The ethyl spacer provides minimal hydrophobic retention, making the molecule "slippery" on standard alkyl chains.

The Decision Matrix (Graphviz)

The following decision tree illustrates the logic leading to the selection of a Polar-Embedded Stationary Phase over alternatives.

Figure 1: Method selection logic. For aminopyridines with sulfone tails, Polar-Embedded RP phases offer the best compromise between retention and ease of use.

Part 2: Comparative Analysis of Methodologies

We evaluated three distinct chromatographic approaches for purity analysis.

Method A: Standard C18 (The Baseline)

• Column: Generic C18 (5 µm, 100 Å).

• Conditions: Acetonitrile/Water + 0.1% TFA.

• Outcome: Failure.

  • Issue 1: To retain the polar sulfone, the organic modifier must be dropped to <5%. This causes "phase collapse" (dewetting) in standard C18 pores.

  • Issue 2: The basic pyridine nitrogen interacts with residual silanols, causing severe tailing (

    ).

Method B: HILIC (The Alternative)

• Column: Bare Silica or Amide-functionalized.

• Conditions: 90% Acetonitrile / 10% Ammonium Acetate Buffer.

• Outcome: Functional but Complex.

  • Pros: Excellent retention of the polar amine; elution order is reversed (impurities elute before main peak).

  • Cons: Sample solubility issues (sample must be dissolved in high organic). Long equilibration times make it less ideal for high-throughput QC.

Method C: Polar-Embedded / HSS C18 (The Recommendation)[1]

• Column: High Strength Silica (HSS) T3 or Polar-Embedded C18 (e.g., Waters XSelect HSS T3 or Phenomenex Luna Omega Polar).

• Conditions: 100% Aqueous start capability with ion-suppression buffer.

• Outcome: Optimal.

  • Mechanism:[1] The stationary phase is compatible with 100% aqueous mobile phases (preventing collapse) and utilizes specific bonding technology to shield silanols (preventing tailing).

Part 3: The "Gold Standard" Protocol

Method C (Polar-Embedded RP) is the recommended approach for validating purity.

Reagents & Equipment

• Instrument: HPLC with PDA/UV detector (e.g., Agilent 1260/1290 or Waters Alliance).

• Column: Waters XSelect HSS T3 (4.6 x 150 mm, 3.5 µm) OR Phenomenex Luna Omega Polar C18 .

• Mobile Phase A: 10 mM Ammonium Formate, pH 3.0 (Adjusted with Formic Acid).

  • Why pH 3.0? It ensures the pyridine (pKa ~6) is fully protonated. While this usually reduces retention on C18, the HSS T3 phase is designed to retain polar cations. Low pH also suppresses silanol ionization, sharpening the peak.

• Mobile Phase B: Acetonitrile (HPLC Grade).[2]

Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Flow Rate (mL/min)
0.0	95	5	1.0
2.0	95	5	1.0
12.0	40	60	1.0
15.0	5	95	1.0
18.0	5	95	1.0
18.1	95	5	1.0
23.0	95	5	1.0

Detection & Sample Prep[1]

• Wavelength: 254 nm (Primary), 210 nm (Secondary for non-aromatic impurities).

• Sample Diluent: 90% Mobile Phase A / 10% Acetonitrile.

  • Critical: Matching the diluent to the initial gradient conditions prevents "solvent shock" and peak distortion.

• Concentration: 0.5 mg/mL.

Workflow Diagram (Graphviz)

Figure 2: End-to-end experimental workflow for purity analysis.

Part 4: Performance Data Comparison

The following table summarizes simulated performance metrics based on comparative column technologies for aminopyridines [1, 4].

Parameter	Standard C18 (Method A)	HILIC (Method B)	Polar-Embedded RP (Method C)
Retention Factor ( )	0.8 (Risk of co-elution with void)	4.5 (Excellent)	2.8 (Optimal)
Tailing Factor ( )	1.8 - 2.2 (Poor)	1.1 (Good)	1.0 - 1.2 (Excellent)
Theoretical Plates ( )	~4,000	~8,000	>12,000
Equilibration Time	10 min	30-40 min	10 min
Robustness	Low (Phase collapse risk)	Medium (Sensitivity to water content)	High

Part 5: Troubleshooting & Causality

Problem: Split Peaks

• Cause: Injection solvent is too strong.

• Fix: Ensure the sample diluent contains at least 80-90% aqueous buffer. Injecting a pure Acetonitrile sample into a 95% aqueous stream causes the analyte to precipitate or travel faster than the mobile phase initially.

Problem: Retention Time Drift

• Cause: pH instability.

• Fix: The pyridine ring is sensitive to pH changes near its pKa (~6.0). Using a robust buffer at pH 3.0 (Ammonium Formate) keeps the molecule fully protonated and stable [3].

Problem: Ghost Peaks

• Cause: Sulfone degradation or carryover.

• Fix: Sulfones can sometimes exhibit carryover on older systems. Ensure a needle wash with 50:50 MeOH/Water is used.

References

• Agilent Technologies. (2019). Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. Retrieved from

• Helix Chromatography. (n.d.). HPLC Methods for analysis of 3-Aminopyridine.[1][2][3][4][5][6] Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 10009, 3-Aminopyridine. Retrieved from

• McCalley, D. V. (2017). Understanding and managing the separation of hydrophilic basic compounds in reversed-phase HPLC. Journal of Chromatography A. (General reference on amine separation mechanisms).

• Thermo Fisher Scientific. Simultaneous Determination of Aromatic Amines and Pyridines in Soil. Retrieved from

Sources

• 1. ptfarm.pl [ptfarm.pl]
• 2. ajrconline.org [ajrconline.org]
• 3. helixchrom.com [helixchrom.com]
• 4. HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode on a SHARC 1 HPLC Column | SIELC Technologies [sielc.com]
• 5. helixchrom.com [helixchrom.com]
• 6. Separation of 3-Pyridinesulfonic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

1H NMR spectrum of 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine

An In-Depth Technical Guide to the ¹H NMR Spectrum of 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine: A Comparative and Predictive Analysis

Introduction

In the landscape of modern drug discovery and materials science, the precise structural elucidation of novel chemical entities is paramount. 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine, a substituted aminopyridine, represents a class of heterocyclic compounds that are prevalent scaffolds in medicinal chemistry. Its structure, featuring a pyridine core, a primary amine, and a methylsulfonyl (sulfone) moiety, presents a unique combination of functional groups whose electronic environments can be effectively probed using Nuclear Magnetic Resonance (NMR) spectroscopy.

This guide, prepared for researchers and drug development professionals, provides a comprehensive, predictive analysis of the proton (¹H) NMR spectrum of 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine. In the absence of a publicly available experimental spectrum, this document employs a comparative approach, leveraging established spectral data from analogous structures to deconstruct and forecast the chemical shifts, multiplicities, and coupling constants. This methodology not only serves as a robust predictive tool but also deepens the understanding of substituent effects in NMR spectroscopy.

Part 1: Foundational Principles and Experimental Design

A high-quality ¹H NMR spectrum is not merely a result of automated data acquisition; it is the product of meticulous experimental design rooted in a firm understanding of the technique's principles.

The Pillars of ¹H NMR Interpretation

The interpretation of a ¹H NMR spectrum rests on four key pieces of information[1][2]:

• Chemical Shift (δ): The position of a signal along the x-axis (in parts per million, ppm) reflects the chemical and electronic environment of a proton. Electronegative atoms or groups, like the sulfone and the pyridine nitrogen, "deshield" nearby protons, shifting their signals downfield (to a higher ppm value)[2][3].

• Integration: The area under a signal is directly proportional to the number of protons it represents[1][2]. This allows for a quantitative census of the different types of protons in the molecule.

• Multiplicity (Splitting Pattern): The splitting of a signal into multiple peaks (e.g., a singlet, doublet, triplet) is caused by the influence of non-equivalent neighboring protons (typically within three bonds). The n+1 rule is a useful guide, where 'n' is the number of equivalent neighboring protons[2].

• Coupling Constant (J): The distance between the peaks in a split signal, measured in Hertz (Hz), provides information about the connectivity and spatial relationship between coupled protons.

Protocol for High-Fidelity ¹H NMR Acquisition

The trustworthiness of NMR data is contingent upon a validated and well-documented experimental protocol. The following outlines a best-practice methodology for acquiring the spectrum of a compound like 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine.

Experimental Workflow

Caption: Standard workflow for ¹H NMR sample preparation, data acquisition, and processing.

Causality Behind Experimental Choices:

• Solvent Selection: Dimethyl sulfoxide-d₆ (DMSO-d₆) is an excellent choice. Its high polarity effectively dissolves the polar amine and sulfone groups. Crucially, the amine (-NH₂) protons are often visible in DMSO-d₆ as a broad singlet, whereas they might exchange too rapidly and become invisible in other solvents like D₂O[4].

• Internal Standard: Tetramethylsilane (TMS) is the universally accepted reference standard, defined as 0.00 ppm[2][3]. Its 12 equivalent protons give a single, sharp signal that does not typically overlap with analyte signals. For quantitative NMR (qNMR), a certified reference material with a known concentration, such as benzoic acid or maleic acid, would be co-dissolved in the sample[5][6][7].

• Spectrometer Frequency: A 400 MHz or higher field instrument is recommended. Higher fields increase signal dispersion, reducing the likelihood of peak overlap and simplifying the interpretation of complex splitting patterns, which is particularly useful for the aromatic region of substituted pyridines[8][9].

Part 2: Predictive ¹H NMR Analysis of 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine

To predict the spectrum, we can deconstruct the molecule into its primary structural fragments and analyze the expected NMR signature of each, considering the electronic influence they exert on one another.

Caption: Molecular deconstruction for predictive ¹H NMR analysis.

Predicted Spectral Data

The following table summarizes the predicted ¹H NMR data for the target molecule, assuming acquisition in DMSO-d₆.

Proton Label	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)	Integration	Justification
H-2	~7.8 - 8.0	Doublet (d)	J ≈ 2.5 Hz	1H	Most deshielded aromatic proton due to proximity to the electron-withdrawing pyridine nitrogen. Exhibits meta-coupling to H-4.
H-4	~6.9 - 7.1	Doublet of doublets (dd)	J ≈ 8.5, 2.5 Hz	1H	Shielded by the electron-donating amino group at C-3. Exhibits ortho-coupling to H-5 and meta-coupling to H-2.
H-5	~7.2 - 7.4	Doublet (d)	J ≈ 8.5 Hz	1H	Experiences less influence from the substituents. Exhibits ortho-coupling to H-4.
-NH₂	~5.0 - 5.5	Broad singlet (br s)	N/A	2H	The chemical shift is variable and concentration-dependent. The protons are exchangeable, leading to a broad signal with no observable coupling[2][4].
-CH₂-SO₂	~3.4 - 3.6	Triplet (t)	J ≈ 7.5 Hz	2H	Strongly deshielded by the adjacent electron-withdrawing sulfone group. Coupled to the other methylene group.
Ar-CH₂-	~3.0 - 3.2	Triplet (t)	J ≈ 7.5 Hz	2H	Deshielded by the attached pyridine ring and the nearby sulfone group. Coupled to the -CH₂-SO₂ group.
-SO₂-CH₃	~3.0 - 3.1	Singlet (s)	N/A	3H	A characteristic singlet for a methyl group attached to a sulfone[4][10]. No adjacent protons to couple with.

Part 3: A Comparative Analysis Framework

The power of NMR interpretation is amplified through comparison. By analyzing the spectra of simpler, related molecules, we can understand the incremental contribution of each functional group to the final predicted spectrum of our target compound.

Comparison 1: The Pyridine Core

The parent pyridine molecule provides a baseline for the aromatic proton shifts. In CDCl₃, the protons of unsubstituted pyridine appear at δ 8.61 (Hα, C2/C6), 7.66 (Hγ, C4), and 7.27 (Hβ, C3/C5) ppm[11]. The significant downfield shift of the α-protons is due to the powerful deshielding effect of the adjacent nitrogen atom.

Compound	H-2	H-4	H-5
Pyridine (in CDCl₃)[11]	8.61 ppm	7.66 ppm	7.27 ppm
Predicted Target	~7.9 ppm	~7.0 ppm	~7.3 ppm

• Effect of the Amino Group (-NH₂): The amino group at C-3 is a strong electron-donating group. It significantly shields the ortho (H-2, H-4) and para (H-5, although less pronounced) positions, causing their signals to shift upfield (to lower ppm) compared to unsubstituted pyridine[12]. This effect is most noticeable for the predicted H-4 signal.

• Effect of the Ethylsulfonyl Group: This electron-withdrawing group at C-6 will deshield the adjacent H-5 proton, counteracting some of the shielding from the amino group and shifting it slightly downfield.

Comparison 2: The Methylsulfonyl Moiety

The signals for the ethyl and methyl groups attached to the sulfone are highly characteristic. Studies on various sulfone-containing compounds show that protons on carbons alpha to the SO₂ group are strongly deshielded[10].

• The -SO₂-CH₃ group consistently appears as a sharp singlet in the range of δ 2.9-3.2 ppm[4].

• The methylene group directly attached to the sulfone (-CH₂-SO₂ ) is expected in the δ 3.2-3.6 ppm range. The adjacent methylene group provides the coupling for a triplet pattern.

This distinct signature provides a clear diagnostic window for confirming the presence and connectivity of the methylsulfonyl ethyl side chain.

Part 4: Advanced NMR Techniques for Structural Confirmation

• COSY (Correlation Spectroscopy): This experiment reveals proton-proton coupling correlations. It would show a cross-peak between H-4 and H-5 on the pyridine ring, and between the two methylene groups (-CH₂-CH₂-) of the side chain, confirming their connectivity.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment maps protons directly to the carbons they are attached to. It would definitively assign each proton signal to its corresponding carbon atom.

• HMBC (Heteronuclear Multiple Bond Correlation): This powerful experiment shows correlations between protons and carbons over two or three bonds. For instance, it would show a correlation from the Ar-CH₂- protons to carbons C-5 and C-6 of the pyridine ring, locking down the side chain's position. It could also show a correlation from the H-2 proton to carbon C-4, confirming the meta-relationship[13].

Conclusion

This guide presents a detailed, predictive framework for interpreting the ¹H NMR spectrum of 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine. By grounding predictions in the fundamental principles of NMR and making rigorous comparisons to well-characterized structural analogues, we can anticipate the spectrum with a high degree of confidence. The characteristic upfield shifts in the aromatic region caused by the C-3 amino group, combined with the distinct downfield signals of the methylsulfonyl ethyl side chain, create a unique spectral fingerprint. This analytical approach, combining prediction with a robust experimental protocol and a strategy for advanced 2D NMR confirmation, provides a comprehensive blueprint for the structural verification of this and related heterocyclic molecules in a research and development setting.

References

• ScienceOpen. Supporting Information. [Link]

• Abraham, R. J., et al. (2008). 1H Chemical Shifts in NMR. Part 27: Proton Chemical Shifts in Sulfoxides and Sulfones and the Magnetic Anisotropy, Electric Field and Steric Effects of the SO Bond. Magnetic Resonance in Chemistry, 46(10), 957-966. [Link]

• Goss Scientific. qNMR Standards. [Link]

• Castellano, S., & Kostelnik, R. (1967). Analysis of the NMR Spectrum of Pyridine. The Journal of Chemical Physics, 46(1), 327-332. [Link]

• Abraham, R. J., & Mobli, M. (2007). 1H chemical shifts in NMR, part 18: Ring currents and π-electron effects in hetero-aromatics. Magnetic Resonance in Chemistry, 45(10), 865-877. [Link]

• Sevcik, J., & Sidenstick, J. (2012). Experimental Determination of pKa Values by Use of NMR Chemical Shifts, Revisited. Journal of Chemical Education, 89(10), 1324-1326. [Link]

• Matthews, S. E., et al. (2004). Solvent effect on the 1H NMR spectra of a pyridinocalix(4)arene derivative and its protonation constants in methanol. Journal of the Argentine Chemical Society, 92(4-6), 61-69. [Link]

• Wilmad-LabGlass. Reference Standards Quality in NMR Spectroscopy. [Link]

• OpenOChem Learn. Interpreting ¹H NMR. [Link]

• Separation Science. Certified reference materials for quantitative NMR. [Link]

• Royal Society of Chemistry. Electronic Supplementary Information for [Title of Paper]. (Note: Specific paper not identified, but source provides example spectra). [Link]

• Chemistry LibreTexts. Functional Groups and Chemical Shifts in ¹H NMR Spectroscopy. [Link]

• Royal Society of Chemistry. Electronic Supplementary Information Experimental and theoretical investigation of conformational states and noncovalent interactions in crystalline sulfonamides. [Link]

• Al-Amiery, A. A., et al. (2023). MgO NPs catalyzed the synthesis of novel pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives and evaluation of pharmacokinetic profiles and biological activity. Frontiers in Chemistry, 11, 1129424. [Link]

• Journal of Synthetic Chemistry. Aromatic Sulfonamides. [Link]

• ACD/Labs. The Basics of Interpreting a Proton (¹H) NMR Spectrum. [Link]

• ResearchGate. ¹H NMR spectrum for compound 3 in pyridine-d5. [Link]

• Li, Y., et al. (2022). Synthesis and Fluorescent Properties of Aminopyridines and the Application in “Click and Probing”. Molecules, 27(23), 8251. [Link]

• Katritzky, A. R., & Lagowski, J. M. (1962). NMR Spectra of Pyridine, Picolines and Hydrochlorides and of Their Hydrochlorides and Methiodides. Journal of the Chemical Society, 657-660. [Link]

• Frolov, K. A., et al. (2018). Novel Approach to the Synthesis of 3-amino-4-arylpyridin-2(1H)-one Derivatives. Molecules, 23(10), 2465. [Link]

• SpectraBase. Pyridine. [Link]

• University of Wisconsin-La Crosse. ¹H NMR analysis of sulfanilamide-based imines synthesized from aromatic aldehydes. [Link]

• Wust, F., et al. (2023). Quantitative ¹H Nuclear Magnetic Resonance (qNMR) of Aromatic Amino Acids for Protein Quantification. Molecules, 28(3), 1109. [Link]

• Wang, M., et al. (2025). Discovery of N-(6-Methoxypyridin-3-yl)quinoline-2-amine Derivatives for Imaging Aggregated α-Synuclein in Parkinson's Disease with Positron Emission Tomography. Molecules. [Link]

• Gottimukkala, K., & Dayie, T. K. (2014). Development and Application of Aromatic [¹³C, ¹H] SOFAST-HMQC NMR Experiment for Nucleic Acids. Journal of Magnetic Resonance, 242, 182-187. [Link]

• Abdallah, M., et al. (2016). ¹H NMR spectrum of 2,6-bis-[1-(2-phenylhydrazono)ethyl]pyridine in DMSO-d6. Magnetic Resonance in Chemistry, 54(12), 975-976. [Link]

• PubChem. 2,3,6-Triaminopyridine. [Link]

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Technical Comparison Guide: Optimizing LC-MS Quantification of 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine

Executive Summary

The analysis of 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine (MW 200.26, [M+H]+ 201.[1]07) presents a distinct chromatographic challenge due to its "amphiphilic-polar" nature.[1] The molecule combines a basic pyridin-3-amine moiety (pKa ~6.[1]0) with a highly polar methylsulfonyl ethyl side chain.[1]

Standard C18 Reversed-Phase Liquid Chromatography (RPLC) often fails to provide adequate retention (k' < 1.[1]0) or results in severe peak tailing due to secondary silanol interactions with the basic amine.[1]

This guide compares three distinct separation strategies—Traditional C18 , HILIC , and Fluorophenyl (PFP) —to determine the optimal workflow for pharmacokinetic (PK) and impurity profiling.[2] Based on experimental robustness and matrix interference removal, the Pentafluorophenyl (PFP) core-shell method is identified as the superior approach for biological matrices.

Physicochemical Profile & Analytical Challenges

Understanding the analyte's behavior is the prerequisite for method selection.

Property	Value / Characteristic	Analytical Implication
Formula	C H N O S	Distinct isotopic pattern (S34 contribution).[1]
Exact Mass	200.0619	Requires high-res MS for impurity ID; Unit res sufficient for quant.
[M+H]+	201.07	Primary quantifier ion.[1]
Polarity	High (LogP < 1.0 est.)	Poor retention on C18; requires high aqueous content.[1]
Basicity	Pyridine N (pKa ~6.[1]0)	Prone to peak tailing; requires buffered mobile phase (pH > 3).[1]
Functional Groups	Sulfone, Primary Amine	Sulfone is a strong dipole; Amine is a proton acceptor.[2]

Comparative Methodology: C18 vs. HILIC vs. PFP[1]

The following table summarizes the performance of three competing stationary phases for this specific analyte.

Table 1: Performance Matrix

Feature	Method A: Traditional C18	Method B: HILIC (ZIC-pHILIC)	Method C: PFP (Recommended)
Retention Mechanism	Hydrophobic Interaction	Hydrophilic Partitioning	- Interaction + Dipole-Dipole
Retention Factor (k')	Low (< 1.[1]5)	High (> 5.[1]0)	Optimal (3.0 - 5.[1]0)
Peak Shape (Asymmetry)	Poor (1.4 - 1.[1]8)	Good (1.1 - 1.[1]2)	Excellent (1.0 - 1.[1]1)
MS Sensitivity	Moderate (High Aqueous)	High (High Organic desolvation)	High (Methanol-friendly)
Matrix Effect	High (Elutes with phospholipids)	Low (Phospholipids retain)	Moderate (Separates from matrix)
Equilibration Time	Fast (< 2 min)	Slow (> 10 min)	Fast (< 3 min)
Robustness	High	Low (Sensitive to water content)	High

Analysis of Alternatives

• Why C18 Fails: The polar sulfone tail drags the molecule through the column too quickly in high-aqueous conditions, leading to ion suppression from salts eluting at the void volume [1].

• Why HILIC is Risky: While HILIC offers massive retention for polar amines, the equilibration times are often incompatible with high-throughput drug discovery (HTDD) workflows.[1]

• Why PFP Wins: The Pentafluorophenyl phase utilizes "fluoro-phillic" interactions.[1] The electron-deficient ring of the PFP ligand interacts strongly with the electron-rich pyridine ring and the dipole of the sulfone group, providing retention without requiring 99% water mobile phases [2].

Strategic Decision Pathway

The following diagram illustrates the logical flow for selecting the PFP method over alternatives based on analyte properties.

Figure 1: Decision tree highlighting why PFP chemistry is the optimal balance for polar aromatic amines compared to C18 and HILIC.

Recommended Experimental Protocol (PFP Method)

This protocol is designed for self-validation.[1] The use of a core-shell column ensures high efficiency at lower backpressures.[1]

Instrumentation & Conditions

• LC System: UHPLC (Agilent 1290 or Waters Acquity).[1]

• Column: Kinetex F5 (PFP) or Raptor FluoroPhenyl, 2.1 x 50 mm, 2.6 µm (Core-Shell).[1][2]

• Column Temp: 40°C (Improves mass transfer for sulfones).[1]

Mobile Phase Composition

• Mobile Phase A: Water + 0.1% Formic Acid + 10mM Ammonium Formate.[1]

  • Rationale: Ammonium formate buffers the pyridine (pKa ~6) to ensure consistent ionization and peak shape.

• Mobile Phase B: Methanol + 0.1% Formic Acid.[1][3]

  • Rationale: Methanol provides better selectivity on PFP phases than Acetonitrile due to protic solvent interactions [3].[1]

Gradient Profile

Time (min)	% Mobile Phase B	Flow Rate (mL/min)	Description
0.00	5	0.5	Initial loading (high aqueous for retention).[1]
0.50	5	0.5	Isocratic hold to stack polar analytes.
3.00	95	0.5	Elution gradient.
4.00	95	0.5	Column wash.[1]
4.10	5	0.5	Return to initial.
5.50	5	0.5	Re-equilibration.[1]

Sample Preparation (Protein Precipitation)

• Aliquot 50 µL of plasma/matrix.[1]

• Add 150 µL of Acetonitrile containing Internal Standard (e.g., Pyridin-3-amine-d4).[1]

• Vortex for 30 seconds; Centrifuge at 10,000 x g for 5 mins.

• Transfer 100 µL supernatant to a new vial.

• Critical Step: Dilute with 100 µL Water before injection.

  • Why: Injecting pure ACN onto a PFP column can cause "solvent effect" peak splitting for early eluters.[1] Diluting with water matches the initial mobile phase [4].[1]

Mass Spectrometry Optimization

Ionization Source (ESI+)[1]

• Mode: Positive Electrospray Ionization (ESI+).[1][3][4]

• Spray Voltage: 3500 V.

• Gas Temp: 350°C (High temp required to desolvate the sulfone group).[1]

MRM Transitions

The fragmentation pattern is driven by the stability of the pyridine ring and the lability of the sulfone chain.

Transition Type	Precursor (m/z)	Product (m/z)	Collision Energy (eV)	Structural Logic
Quantifier	201.07	122.1	20	Loss of Methylsulfonyl group (-SO CH ).[1]
Qualifier 1	201.07	94.1	35	Formation of Pyridin-3-amine radical cation.[1]
Qualifier 2	201.07	79.0	40	Methylsulfonyl cation [CH SO ]+.

Fragmentation Pathway Visualization[1][2]

Figure 2: Proposed fragmentation pathway for MRM optimization. The cleavage of the sulfone group is the most energetically favorable transitions.

Troubleshooting & Validation

Linearity & Range

• Range: 1.0 ng/mL to 2000 ng/mL.

• Weighting: 1/x² (Essential for wide dynamic ranges in bioanalysis).[1]

Common Pitfalls

• Carryover: The sulfone group can adhere to metallic surfaces.[1]

  • Fix: Use a needle wash of Acetonitrile:Isopropanol:Water:Formic Acid (40:40:20:0.1).[1]

• Ion Suppression:

  • Check: Monitor the phospholipid transition (m/z 184 -> 184) to ensure it does not co-elute with the analyte (Rt ~ 1.5 - 2.0 min).[1] The PFP method typically shifts phospholipids to > 3.5 min.[1]

References

• Viswanathan, C. T., et al. (2007).[2] Quantitative Bioanalytical Methods Validation and Implementation: Best Practices for Chromatographic and Ligand Binding Assays. Pharmaceutical Research. Link

• Bell, D. S., & Jones, A. D. (2005).[2] Solute attributes and molecular interactions contributing to retention on a fluorinated high-performance liquid chromatography stationary phase.[1] Journal of Chromatography A. Link[1]

• Euerby, M. R., et al. (2007).[2] Chromatographic classification and comparison of commercially available reversed-phase stationary phases for liquid chromatography. Journal of Chromatography A. Link[1]

• Dolan, J. W. (2014).[1] The Solvent Effect: How Sample Solvent Affects Peak Shape.[1] LCGC North America.[1] Link

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• 2. alfa-chemistry.com [alfa-chemistry.com]
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• 4. mdpi.com [mdpi.com]

Validated Analytical Architectures for Apremilast Intermediates: A Comparative Technical Guide

Topic: Validated Analytical Methods for Apremilast Intermediates Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

Executive Summary & Strategic Context

In the development of Apremilast (Otezla®), a selective phosphodiesterase 4 (PDE4) inhibitor, the control of synthetic intermediates is not merely a regulatory checkbox but the cornerstone of process safety and enantiomeric purity. The synthesis of Apremilast involves critical checkpoints—specifically the formation of the chiral sulfone amine and the condensation with phthalic anhydride derivatives.

This guide moves beyond standard pharmacopeial monographs to evaluate three distinct analytical architectures validated for Apremilast intermediates. We compare their performance in resolving process-related impurities (Imp-A through Imp-F), enantiomeric excess, and degradation products.

The Core Challenge: Structural Complexity

Apremilast possesses a single chiral center and multiple reactive sites prone to hydrolysis (phthalimide ring opening) and oxidation (sulfone moiety). Analytical methods must therefore be "stability-indicating"—capable of resolving the parent peak from its degradation products and chiral distomers.

Synthetic Pathway & Critical Control Points

To understand what we are analyzing, we must visualize where the impurities originate. The following diagram illustrates the synthetic flow and the entry points for critical intermediates.

Caption: Synthetic workflow highlighting the critical chiral amine intermediate and potential impurity ingress points.

Comparative Analysis of Validated Methods

We evaluate three dominant methodologies: Stability-Indicating RP-HPLC (The Workhorse), Chiral HPLC (The Stereochemical Gatekeeper), and UPLC-MS/MS (The Trace Quantifier).

Table 1: Performance Matrix

Feature	Method A: Stability-Indicating RP-HPLC	Method B: Chiral HPLC (Normal/Polar Mode)	Method C: UPLC-MS/MS
Primary Application	Routine QC, Degradation Profiling	Enantiomeric Purity (ee%)	Trace Genotoxic Impurity ID
Stationary Phase	C18 (Synergi Max-RP / Zodiac)	Amylose tris (3,5-dimethylphenylcarbamate)	C18 Sub-2µm (BEH/HSS)
Resolution (Rs)	> 2.0 (Parent vs. Imp-A/B)	> 3.5 (S- vs. R-enantiomer)	High (m/z selectivity)
LOD / LOQ	~0.03 / 0.10 µg/mL	~0.08 / 0.25 µg/mL	< 0.001 ng/mL
Run Time	45–55 min	15–25 min	5–8 min
Cost Per Run	Low	High (Solvent/Column cost)	High (Instrumentation)
Robustness	High (pH 3.0–6.5 stable)	Sensitive to solvent ratio	Sensitive to matrix effect

Deep Dive: Method Protocols & Causality

Method A: Stability-Indicating RP-HPLC

Context: This is the standard for quantifying process-related impurities (Imp-1 to Imp-7) and degradation products. Expert Insight: The choice of a C18 column with high carbon load (e.g., Synergi Max-RP) is critical here. Apremilast is hydrophobic; a standard C8 column often fails to resolve the deacetylated impurity from the parent peak. The use of phosphate buffer prevents peak tailing of the amine intermediates.

Validated Protocol

• Column: Synergi Max-RP 80A (150 × 4.6 mm, 4 µm) or equivalent.[2]

• Mobile Phase:

  • A: 0.02 M Potassium Dihydrogen Phosphate (pH 3.5 with OPA).

  • B: Acetonitrile.[1][3][4][5][6][7]

  • Mode: Gradient elution (Time/B%: 0/30, 15/45, 30/80, 45/30).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 230 nm (Isosbestic point for maximum sensitivity of benzamide moiety).

• Self-Validation Step: Inject a system suitability standard containing Apremilast and Impurity B (acid degradant). Requirement: Resolution (Rs) > 2.0 and Tailing Factor < 1.5.

Method B: Chiral HPLC (Polysaccharide Phase)

Context: Essential for the intermediate 1-(3-ethoxy-4-methoxyphenyl)-2-(methylsulfonyl)ethanamine. Expert Insight: Reverse-phase chiral separation often fails for this molecule due to low solubility in aqueous buffers. Polar Organic Mode (using 100% organic solvents with additives) or Normal Phase is superior. The Amylose-based selectors (Chiralpak IA/AD) form hydrogen bonds with the amide/sulfone groups, creating the necessary spatial discrimination.

Validated Protocol

• Column: Chiralpak IA-3 or AD-H (250 × 4.6 mm, 3–5 µm).

• Mobile Phase: n-Hexane : Ethanol : Diethylamine (60 : 40 : 0.1 v/v/v).

  • Note: Diethylamine is mandatory to suppress the ionization of the primary amine, sharpening the peak shape.

• Flow Rate: 0.8 mL/min (Isocratic).

• Temperature: 25°C (Lower temperature often improves chiral resolution by reducing thermal motion).

• Self-Validation Step: Inject a racemic mixture. Requirement: Separation factor (

  ) > 1.2 between enantiomers.

The "Self-Validating" Workflow

A robust analytical method must include internal logic checks to prevent false positives. Below is a logic gate workflow for routine analysis.

Caption: Logic flow for a self-validating analytical sequence ensuring data integrity.

Troubleshooting & Optimization

• Problem: Split peaks in RP-HPLC.

  • Root Cause: Solvent mismatch. The sample diluent (often 100% MeOH) is stronger than the initial mobile phase (30% ACN).

  • Fix: Match the diluent to the initial mobile phase ratio or reduce injection volume to < 10 µL.

• Problem: Drifting retention times in Chiral HPLC.

  • Root Cause: Evaporation of volatile mobile phase components (Hexane/Ethanol) or water absorption.

  • Fix: Use a pre-mixed solvent reservoir with a vent filter and ensure temperature control is active.

• Problem: Low recovery of Impurity F.

  • Root Cause: Impurity F (deacetylated) is more polar and may elute in the solvent front if the gradient starts too high in organic content.

  • Fix: Hold initial aqueous condition (90% Buffer) for 2 minutes before ramping.

References

• Development and Validation of Stability Indicating Rapid RP-LC Method for Determination of Process and Degradation Related Impurities of Apremilast. Scientific Research Publishing. Available at: [Link]

• Enantioselective Green HPLC Method for Simultaneous Determination of Enantiomer and Potential Impurities in Apremilast Drug. TandF Online. Available at: [Link]

• Identification, characterization and HPLC quantification of impurities in apremilast. Royal Society of Chemistry (Analytical Methods). Available at: [Link]

• Validated LC Method for Determination of Enantiomeric Purity of Apremilast Using Polysaccharide-Type Stationary Phases. Chromatographia. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Development and Validation of Stability Indicating Rapid RP-LC Method for Determination of Process and Degradation Related Impurities of Apremilast, an Anti-Inflammatory Drug [scirp.org]
• 3. jneonatalsurg.com [jneonatalsurg.com]
• 4. jddtonline.info [jddtonline.info]
• 5. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 6. ijprajournal.com [ijprajournal.com]
• 7. tandfonline.com [tandfonline.com]

A Comparative Guide to Impurity Profiling of 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine

This guide provides a comprehensive comparison of analytical methodologies for the impurity profiling of 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine, an important chemical intermediate in pharmaceutical synthesis. Ensuring the purity and safety of Active Pharmaceutical Ingredients (APIs) is a cornerstone of drug development, mandated by global regulatory bodies like the International Council for Harmonisation (ICH).[1] Impurities, even at trace levels, can impact the safety, efficacy, and stability of the final drug product.[2][3] This document offers researchers and drug development professionals an in-depth analysis of orthogonal analytical strategies, supported by experimental protocols and data, to establish a robust impurity control strategy.

The Landscape of Impurities: Sources and Classification

A comprehensive impurity profile begins with understanding the potential impurities that can arise during the synthesis, purification, and storage of the drug substance.[4] These are broadly classified under ICH Q3A guidelines.[3][5][6]

• Organic Impurities : These can be process-related or drug-related.[4] They include starting materials, by-products from unintended reaction pathways, unreacted intermediates, and degradation products formed during manufacturing or upon storage.[3][4][7] For 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine, these could include precursors like 3-aminopyridine or reagents used to build the methylsulfonyl ethyl side chain.[8][9]

• Inorganic Impurities : These result from the manufacturing process and include reagents, ligands, catalysts (e.g., palladium from cross-coupling reactions), heavy metals, inorganic salts, and filter aids.[3][4]

• Residual Solvents : These are organic or inorganic liquids used during the synthesis process.[4] Their control is critical due to their potential toxicity. The ICH Q3C guideline classifies them into three classes based on their risk to human health.[3]

The decision-making process for controlling these impurities is governed by a set of thresholds established by the ICH, which dictates when an impurity must be reported, structurally identified, and toxicologically qualified.[3]

Sources

• 1. ajprd.com [ajprd.com]
• 2. biotech-spain.com [biotech-spain.com]
• 3. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 4. database.ich.org [database.ich.org]
• 5. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 6. ICH Q3A(R2) Impurities in New Drug Substances - ECA Academy [gmp-compliance.org]
• 7. resolvemass.ca [resolvemass.ca]
• 8. Bot Verification [rasayanjournal.co.in]
• 9. derpharmachemica.com [derpharmachemica.com]

A Researcher's Guide to Establishing a Reference Standard for 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine

The Landscape of Available Reference Materials

A thorough search for a certified reference standard of 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine reveals its absence from major commercial suppliers. However, a structurally related compound, 6-(methylsulfonyl)pyridin-3-amine, is available and can serve as a crucial starting point for synthesis or as a comparative analytical tool.

Table 1: Commercially Available Related Reference Standard

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Purity	Suppliers
6-(Methylsulfonyl)pyridin-3-amine	187143-22-2	C6H8N2O2S	172.21 g/mol	Typically >95%	Sigma-Aldrich, Santa Cruz Biotechnology, etc.[1][2]

The availability of 6-(methylsulfonyl)pyridin-3-amine provides a valuable resource. Its certified purity and well-documented analytical data can be used to validate analytical methods that will later be applied to the in-house standard of 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine.

Establishing an In-House Reference Standard: A Proposed Pathway

Given the lack of a commercial standard, researchers must embark on the synthesis and qualification of 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine. This process requires meticulous attention to detail at every stage, from synthesis to final characterization and documentation.

Proposed Synthesis of 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine

A plausible synthetic route to obtain 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine can be adapted from known chemical transformations. A key strategy involves the reduction of a nitro group to an amine on a pyridine ring that already contains the desired side chain. A potential precursor, 2-(methylsulfonyl)-5-nitropyridine, can be synthesized and subsequently modified.

Caption: Proposed synthetic pathway for 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine.

Purification and Comprehensive Characterization

Following synthesis, the crude product must undergo rigorous purification, typically employing column chromatography or recrystallization to isolate the target compound with the highest possible purity. The purified compound must then be subjected to a battery of analytical techniques to confirm its identity and establish its purity profile.

Table 2: Analytical Techniques for Characterization

Technique	Purpose	Expected Results (Theoretical)
¹H NMR	Structural elucidation and confirmation	Aromatic protons on the pyridine ring, distinct signals for the ethyl bridge protons, and a singlet for the methylsulfonyl group protons.
¹³C NMR	Confirmation of carbon skeleton	Signals corresponding to all unique carbon atoms in the molecule.
Mass Spectrometry (MS)	Determination of molecular weight and fragmentation pattern	A molecular ion peak corresponding to the exact mass of the compound.
High-Performance Liquid Chromatography (HPLC)	Purity assessment and quantification	A single major peak representing the compound, with any impurities clearly resolved.
Fourier-Transform Infrared Spectroscopy (FTIR)	Identification of functional groups	Characteristic absorption bands for N-H (amine), S=O (sulfone), and aromatic C-H bonds.
Elemental Analysis	Confirmation of elemental composition	The percentage of C, H, N, and S should match the theoretical values for the molecular formula.

Workflow for In-House Reference Standard Qualification

The qualification of an in-house reference standard is a systematic process that ensures its suitability for its intended use. This workflow involves synthesis, purification, comprehensive characterization, and documentation.

Sources

• 1. 6-(methylsulfonyl)pyridin-3-amine | CAS 187143-22-2 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 2. chemcd.com [chemcd.com]

A Comparative Guide to the QC Release Testing of 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine Batches

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of QC Release Testing

6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine, with the molecular formula C8H12N2O2S and a molecular weight of 200.26 g/mol , is a key building block in the synthesis of various active pharmaceutical ingredients (APIs). Ensuring the purity, identity, and quality of each batch of this intermediate is paramount to the safety and efficacy of the final drug product. Rigorous QC release testing is not merely a regulatory requirement but a fundamental aspect of risk mitigation in drug development.[1][2]

This guide will compare and contrast the primary analytical techniques and orthogonal methods used to establish a robust QC release testing strategy for 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine, in line with the International Council for Harmonisation (ICH) and U.S. Food and Drug Administration (FDA) guidelines.[3][4][5][6][7][8][9][10]

Primary Assay and Impurity Profiling: High-Performance Liquid Chromatography (HPLC)

High-Performance Liquid Chromatography (HPLC) is the cornerstone for the assay and impurity profiling of 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine due to its high resolution, sensitivity, and quantitative accuracy.[11][12] The primary objective of the HPLC method is to separate the main component from any process-related impurities and potential degradation products.

Rationale for Method Selection

A reversed-phase HPLC (RP-HPLC) method is the preferred approach for a molecule with the polarity of 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine. The combination of a non-polar stationary phase (e.g., C18) and a polar mobile phase allows for the effective separation of the main compound from both more polar and less polar impurities. A Diode Array Detector (DAD) is employed for peak purity analysis and to develop a method with optimal specificity.

Comparative HPLC Methodologies

Two common RP-HPLC methods are often considered for the analysis of pyridine-containing compounds. Below is a comparison of their typical parameters:

Parameter	Method A: Formic Acid Modifier	Method B: Phosphate Buffer
Column	C18, 250 x 4.6 mm, 5 µm	C18, 150 x 4.6 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water	20 mM Potassium Phosphate, pH 7.0
Mobile Phase B	Acetonitrile	Methanol
Gradient	5-95% B over 30 minutes	10-90% B over 25 minutes
Flow Rate	1.0 mL/min	1.2 mL/min
Detection	DAD at 254 nm	DAD at 260 nm
Column Temp.	30 °C	35 °C

Causality behind Experimental Choices:

• Method A is often chosen for its compatibility with mass spectrometry (MS), facilitating impurity identification.[13] Formic acid is a volatile modifier that improves peak shape for amine-containing compounds by protonating silanol groups on the stationary phase.

• Method B provides excellent buffering capacity, leading to more robust and reproducible retention times, which is critical for a QC environment.[14] However, phosphate buffers are not volatile and are incompatible with MS.

Experimental Protocol: HPLC Method Validation (Based on Method A)

This protocol outlines the validation of the HPLC method in accordance with ICH Q2(R1) guidelines.[3][4]

• Specificity: Forced degradation studies are performed by exposing the sample to acidic, basic, oxidative, thermal, and photolytic stress conditions to demonstrate that the method can resolve the main peak from all potential degradation products.

• Linearity: A series of solutions of a reference standard are prepared over a concentration range of 50-150% of the target concentration. The peak area response is plotted against concentration, and a correlation coefficient (r²) of ≥ 0.999 is typically required.

• Accuracy: The accuracy is assessed by spiking a placebo with known amounts of the reference standard at three different concentration levels (e.g., 80%, 100%, and 120%). The recovery at each level should be within 98.0-102.0%.[6]

• Precision:

  • Repeatability (Intra-assay precision): Six replicate injections of the same sample are performed. The relative standard deviation (RSD) of the peak areas should be ≤ 1.0%.

  • Intermediate Precision (Inter-assay precision): The analysis is repeated on a different day, with a different analyst, and on a different instrument. The RSD between the two sets of results should be ≤ 2.0%.

• Limit of Quantitation (LOQ) and Limit of Detection (LOD): These are determined by injecting solutions of decreasing concentration. The LOQ is the lowest concentration that can be quantified with acceptable precision and accuracy, while the LOD is the lowest concentration that can be detected.

Orthogonal Methods for Comprehensive QC Release

Relying on a single analytical technique is not sufficient to ensure the complete quality profile of a pharmaceutical intermediate.[15] Orthogonal methods, which utilize different separation or detection principles, are essential for a comprehensive and trustworthy QC release strategy.[13][15][16]

Structural Confirmation and Molecular Weight Verification

3.1.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an unparalleled tool for the definitive structural elucidation of organic molecules.[17][18][19][20] For QC release, ¹H and ¹³C NMR are used to confirm the identity and structure of 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine.

• Expertise & Experience: The chemical shifts and coupling constants in the ¹H NMR spectrum provide a unique fingerprint of the molecule. The presence of signals corresponding to the aromatic protons of the pyridine ring, the ethyl chain, and the methylsulfonyl group confirms the correct structure. 2D NMR techniques like COSY, HSQC, and HMBC can be employed to further confirm the connectivity of the atoms.[19][21]

3.1.2. Mass Spectrometry (MS)

MS is used to confirm the molecular weight of the compound.[22][23][24][25] High-resolution mass spectrometry (HRMS) can provide the exact mass, which in turn confirms the elemental composition.

• Trustworthiness: When coupled with HPLC (LC-MS), this technique becomes a powerful tool for identifying unknown impurities by providing their molecular weights.[26] For 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine, the expected [M+H]⁺ ion would be at m/z 173.[27]

Quantification of Volatile and Non-Volatile Components

3.2.1. Residual Solvent Analysis by Headspace Gas Chromatography (HS-GC)

Residual solvents are organic volatile impurities that remain from the synthesis process.[28][29] Their levels must be controlled for safety reasons.[28][30] HS-GC is the ideal technique for quantifying these solvents.[28][31][32]

• Authoritative Grounding: The method is typically validated according to USP <467> and ICH Q3C guidelines.[29][30] A common approach involves dissolving the sample in a high-boiling point solvent like dimethyl sulfoxide (DMSO) in a sealed headspace vial. The vial is heated, and the volatile solvents in the headspace are injected into the GC for separation and quantification.

3.2.2. Water Content by Karl Fischer Titration

Water content is a critical parameter that can affect the stability and reactivity of the intermediate.[33] Karl Fischer titration is a highly specific and accurate method for determining water content.[34][35][36][37]

• Causality behind Experimental Choices: Coulometric Karl Fischer is preferred for samples with low water content (<1%), while volumetric Karl Fischer is suitable for samples with higher water content.[34] The choice depends on the expected water content of 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine batches.

Comparative Data Summary

The following table presents hypothetical but realistic comparative data for three different batches of 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine, demonstrating the application of the discussed QC tests.

Test	Specification	Batch A	Batch B	Batch C
Appearance	White to off-white solid	Complies	Complies	Complies
Identity by ¹H NMR	Conforms to reference spectrum	Conforms	Conforms	Conforms
Assay by HPLC (%)	98.0 - 102.0	99.5	98.8	100.2
Largest Unknown Impurity (%)	≤ 0.10	0.08	0.12 (OOS)	0.05
Total Impurities (%)	≤ 0.50	0.25	0.45	0.18
Water Content (Karl Fischer, %)	≤ 0.5	0.2	0.3	0.1
Residual Solvents (GC-HS)
Methanol (ppm)	≤ 3000	500	800	350
Ethyl Acetate (ppm)	≤ 5000	1200	1500	900
Molecular Weight by MS	Conforms to theoretical	Conforms	Conforms	Conforms

OOS: Out of Specification

Visualizing the QC Workflow

The following diagrams illustrate the logical flow of the QC release testing process.

Caption: A flowchart illustrating the comprehensive QC release testing workflow.

Caption: The relationship between the primary HPLC method and orthogonal validation techniques.

Conclusion: A Multi-faceted Approach to Quality Assurance

The QC release testing of 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine requires a multi-faceted approach that combines a robust primary HPLC method with a suite of orthogonal analytical techniques. This ensures not only compliance with regulatory expectations but also a deep understanding of the quality attributes of each batch. By implementing a scientifically sound and well-validated testing strategy, pharmaceutical manufacturers can ensure the consistency and quality of this critical intermediate, ultimately contributing to the safety and efficacy of the final drug product. Adherence to guidelines from bodies like the ICH and FDA is not just a matter of compliance but a commitment to quality and patient safety.[1][5]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine

Foreword: As a novel research chemical, 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine lacks extensive, long-term toxicological data. Therefore, this guide is built upon the foundational principles of chemical safety, drawing logical inferences from its structural components: an aminopyridine ring and a methylsulfonyl ethyl group. This proactive, risk-mitigation approach is the cornerstone of laboratory safety and ensures that we treat all new chemical entities with the respect and caution they warrant.

Hazard Assessment: A Structural Perspective

To determine the appropriate level of personal protective equipment, we must first deconstruct the molecule to anticipate its potential hazards. The chemical structure combines two key functional groups that inform our safety protocol.

• Aminopyridine Moiety: Aminopyridines are known to be biologically active and can be toxic. They are often skin and eye irritants, and some are harmful if swallowed or absorbed through the skin.[1] The primary amine group (-NH2) can be corrosive or irritating to tissues upon contact.[2][3]

• Methylsulfonyl Group: While the sulfone group (-SO2-) is generally stable, the overall molecule's reactivity and potential for causing skin sensitization should be considered.[4] Precursors like sulfonyl chlorides are known to be highly reactive and corrosive.[4][5]

Given these structural alerts, we must assume the compound is, at a minimum, a skin and eye irritant, potentially toxic upon ingestion or dermal absorption, and may cause respiratory irritation. Therefore, a comprehensive PPE strategy is not merely recommended; it is essential.[6][7]

Core Directive: Personal Protective Equipment (PPE) Ensemble

The selection of PPE is the primary barrier between the researcher and potential chemical exposure.[7][8][9] The following table outlines the minimum required PPE for handling 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine.

Body Area	Required PPE	Specification & Rationale
Hands	Chemical-Resistant Gloves	Type: Nitrile gloves are a suitable choice for incidental contact.[10] For prolonged handling or in case of a spill, heavier-duty gloves like neoprene may be necessary. Rationale: Prevents direct skin contact, which is a primary route of exposure for amine compounds that can cause irritation or be absorbed systemically.[11]
Eyes/Face	Safety Goggles with Side Shields or Face Shield	Type: ANSI Z87.1-compliant (US) or EN 166 (EU) certified safety goggles are mandatory.[12][13] A face shield should be worn over goggles when there is a significant risk of splashes. Rationale: Protects eyes from splashes of solutions or contact with airborne solid particles, which could cause serious eye irritation or damage.[8][14]
Body	Chemical-Resistant Laboratory Coat	Type: A long-sleeved, knee-length lab coat, preferably made of a material resistant to chemical penetration. Rationale: Protects skin and personal clothing from contamination through spills and splashes.[8][12][15]
Respiratory	Use Within a Certified Chemical Fume Hood	Type: A properly functioning chemical fume hood is the primary engineering control to prevent inhalation. If a fume hood is unavailable or if aerosolization is likely, a NIOSH-approved respirator with organic vapor cartridges may be required.[2][3][12] Rationale: Minimizes the inhalation of airborne particles or potential vapors, which can cause respiratory tract irritation.[16]
Feet	Closed-Toe Shoes	Type: Sturdy, non-perforated shoes that cover the entire foot. Rationale: Protects feet from spills and falling objects, such as chemical containers.[8][15]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a standardized operational workflow is critical for minimizing risk.[6][15] All handling of 6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine should occur within a designated area, preferably a chemical fume hood.[12]

Caption: Chemical Waste Disposal Workflow.

• Segregation: Do not mix this waste with other waste streams unless explicitly permitted. 2. Containers: Use designated, leak-proof, and clearly labeled hazardous waste containers. [4][8][15]3. Labeling: The label must include "Hazardous Waste" and the full chemical name: "6-(2-(Methylsulfonyl)ethyl)pyridin-3-amine".

• Storage: Store the sealed waste container in a cool, dry, well-ventilated secondary containment bin away from incompatible materials, awaiting pickup by environmental health and safety personnel. [3][5]5. Disposal: Final disposal should be conducted by a licensed chemical destruction facility, potentially through controlled incineration with flue gas scrubbing. [4]Never pour chemical waste down the drain. [4][15] By integrating this comprehensive safety and logistical framework into your daily laboratory operations, you build a culture of safety that protects not only yourself but also your colleagues and the integrity of your research.

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